Magnesium Silicate

• Key on ui mechanism of action: As a supplement, magnesium silicate acts by replacing the factor that is missing. In the case of antacids, it is a non-absorbable antacid whose main activity is related to the absorption of hydrochloric acid. More specifically, magnesium silicate acts as a neutralizing and astringent agent.
• CAS No.: 1343-88-0
• Molecular Formula: MgO3Si
• Molecular Weight: 100.39 g/mol
• IUPAC Name: magnesium;tris(oxygen(2-));silicon(4+)
• InChI: InChI=1S/Mg.3O.Si/q+2;3*-2;+4
• InChI Key: ZADYMNAVLSWLEQ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[Mg+2].[Si+4]
• Color/Form: Fine, white powder
• physical_description: Other Solid; Pellets or Large Crystals, Other Solid; White solid; [Hawley] Powder; [MSDSonline]
• solubility: Insoluble

Description

Magnesium silicate (CAS 1343-88-0) is an inorganic compound with the molecular formula MgO₃Si and an average molecular weight of 100.39 g/mol . It is a white, odorless powder that is insoluble in water and alcohol . This reagent is prized in laboratory settings for its excellent adsorptive properties. It is commonly employed as an adsorbent in gas chromatography, for vitamin analysis, and in antibiotic processing . Its mechanism of action is primarily physical, functioning as a neutralizing and adsorbent agent to purify or separate mixtures . In pharmaceutical research, its very low absorption and general recognition as safe (GRAS) status for use as an anticaking agent make it a compound of interest for various formulation studies . When used in material science, this compound can serve as a precursor for developing low-carbon this compound hydrate (M-S-H) cementitious materials, which are investigated for their mechanical properties and dense microstructures . The product is intended for research and further manufacturing use only. It is not intended for direct human consumption, diagnostic use, or as a cosmetic ingredient. Researchers should handle this material in accordance with all applicable laboratory safety guidelines.

Synthesis and Advanced Fabrication Methodologies of Magnesium Silicate Materials

Precipitation Methods for Magnesium Silicate (B1173343) Synthesis

Precipitation is a widely employed technique for the synthesis of magnesium silicate, involving the reaction of soluble magnesium and silicate precursors in a solution to form an insoluble product. This method allows for the production of amorphous or poorly crystalline this compound powders. The properties of the resulting material are highly dependent on the specific precipitation conditions.

Aqueous Co-precipitation Techniques

Aqueous co-precipitation is a common and straightforward method for synthesizing this compound. It typically involves mixing an aqueous solution of a soluble magnesium salt, such as magnesium chloride, magnesium nitrate (B79036), or magnesium sulfate (B86663), with a solution of a soluble silicate, most commonly sodium silicate (water glass). wikipedia.org The reaction leads to the formation of a white, finely divided precipitate of hydrated this compound. The general chemical representation for the product is often given as MgO:XSiO₂, where X indicates the average molar ratio of silica (B1680970) to magnesia. wikipedia.org

The process is influenced by several factors, including the concentration of the reactants, the rate of addition of the precursors, and the temperature of the reaction medium. These parameters affect the particle size, surface area, and porosity of the final product. After precipitation, the material is typically washed to remove soluble byproducts, filtered, and dried.

Hydrothermal Precipitation Routes

Hydrothermal synthesis is a variation of the precipitation method where the reaction is carried out in an aqueous solution under elevated temperature and pressure in a sealed vessel called an autoclave. This technique can promote the formation of more crystalline this compound phases and allows for the control of particle morphology and size. For instance, this compound nanoparticles have been successfully synthesized via a facile hydrothermal method. rsc.org

In a typical hydrothermal process for this compound, aqueous solutions of a magnesium salt and a silicate source are mixed and then heated in an autoclave. The temperature and duration of the hydrothermal treatment are critical parameters. For example, in one study, a mixture of magnesium nitrate and sodium silicate was treated at 150°C for 24 hours to produce this compound hydrate (B1144303). One-pot hydrothermal synthesis has also been developed to impregnate this compound onto activated carbon, demonstrating the versatility of this method. mdpi.com

Influence of Reaction Parameters on this compound Formation

The formation and properties of this compound during precipitation are significantly influenced by various reaction parameters, most notably pH and the ratio of precursors.

pH: The pH of the synthesis solution plays a crucial role in determining the Mg/Si ratio of the resulting this compound. mdpi.com Generally, a higher synthesis pH leads to a higher Mg/Si ratio in the final product. This is because the precipitation of magnesium hydroxide (B78521) is favored at higher pH values. Studies have shown that by controlling the pH, it is possible to produce magnesium silicates with a wide range of surface acid-base properties.

Precursor Ratios: The molar ratio of silicon to magnesium precursors in the initial reaction mixture directly affects the composition of the precipitated this compound. By adjusting the initial SiO₂:MgO molar ratio, amorphous magnesium silicates with different compositions can be synthesized. Research has demonstrated that this ratio is a key parameter in controlling the physicochemical properties of the material.

The interplay of these parameters allows for the fine-tuning of the this compound's characteristics, such as specific surface area and porosity. For instance, magnesium silicates with a final Mg/Si ratio greater than 0.7, typically prepared at high pH, may exhibit negligible specific surface area, whereas those with lower Mg/Si ratios can have significantly higher surface areas. mdpi.com

Sol-Gel Synthesis of this compound

The sol-gel method is a versatile technique for producing solid materials from small molecules. It involves the conversion of a system from a liquid "sol" (colloidal solution) into a solid "gel" phase. This method offers excellent control over the chemical composition, microstructure, and purity of the resulting this compound.

The process typically begins with the hydrolysis and polycondensation of molecular precursors, such as metal alkoxides, in a solvent. For this compound synthesis, common precursors include a silicon alkoxide like tetraethyl orthosilicate (B98303) (TEOS) and a magnesium salt or alkoxide. The hydrolysis of these precursors leads to the formation of a sol, which then undergoes gelation to form a three-dimensional network. The resulting gel is then dried and can be heat-treated (calcined) to obtain the final this compound material.

The sol-gel route has been successfully employed to synthesize amorphous and porous magnesium silicates with tailored properties. The characteristics of the final product, such as porosity and surface area, can be controlled by adjusting parameters like the type of precursors, the water-to-alkoxide ratio, the pH of the solution, and the drying conditions.

Mechanochemical Synthesis of this compound

Mechanochemical synthesis is a solid-state reaction technique that utilizes mechanical energy, typically through ball milling, to induce chemical transformations. This method can lead to the formation of nanocrystalline materials and can be more environmentally friendly than solvent-based methods.

In the context of this compound, mechanochemical synthesis has been used to produce nanocrystalline forsterite (Mg₂SiO₄). This can be achieved by milling a mixture of precursor powders. For example, one study reported the synthesis of nanocrystalline forsterite by milling talc (B1216) [Mg₃Si₄O₁₀(OH)₂] with either magnesium carbonate (MgCO₃) or magnesium oxide (MgO), followed by annealing. cas.cz

The process involves placing the reactant powders in a mill with grinding media (balls). The high-energy collisions between the balls and the powder particles lead to repeated fracturing and cold welding of the particles, which promotes chemical reactions at the interfaces. Key parameters in mechanochemical synthesis include the type of mill (e.g., planetary ball mill), milling speed, milling time, and the ball-to-powder ratio. These parameters influence the reaction kinetics and the properties of the final product, such as crystallite size. For instance, milling a mixture of talc and magnesium carbonate for 10 hours followed by annealing at 1000°C for 1 hour resulted in pure nanocrystalline forsterite with a mean crystallite size of 40 nm. cas.cz

Advanced Synthesis Techniques for Tailored this compound Structures

To meet the demands of advanced applications, various techniques have been developed to synthesize this compound materials with tailored structures, particularly at the nanoscale. These methods aim to control the size, shape, porosity, and surface properties of the material.

Microwave-Assisted Hydrothermal Synthesis: This technique combines the advantages of hydrothermal synthesis with microwave heating. ingentaconnect.com Microwave heating can significantly reduce the reaction time and energy consumption compared to conventional heating methods due to its rapid and uniform heating mechanism. arxiv.org This method has been successfully used to synthesize layered this compound clays. The process involves subjecting a precursor gel to microwave irradiation in an autoclave, leading to the formation of the desired crystalline phase in a much shorter time frame.

Sonochemical Synthesis: Sonochemistry utilizes the energy of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid—to drive chemical reactions. While detailed studies on the direct sonochemical synthesis of this compound are limited, this technique is known for its ability to produce nanostructured materials. illinois.edu The extreme conditions of high temperature and pressure generated during bubble collapse can facilitate the formation of nanoparticles with unique properties. The synthesis of magnesium hydroxide nanoparticles, a precursor for this compound, has been demonstrated using ultrasound-assisted methods. mpg.denih.gov

Use of Templates and Capping Agents: To control the morphology and prevent agglomeration of nanoparticles, templates or capping agents are often employed during synthesis. For instance, in the hydrothermal synthesis of this compound nanostructures, carboxylic acids such as citric acid, maleic acid, and succinic acid have been used as capping agents. rsc.org These molecules adsorb onto the surface of the growing nanoparticles, influencing their growth rate and final morphology.

The table below summarizes the key features of the different synthesis methodologies for this compound.

Synthesis Method	Precursors	Key Parameters	Typical Product Characteristics
Aqueous Co-precipitation	Soluble magnesium and silicate salts	Reactant concentration, temperature, rate of addition	Amorphous, finely divided powders
Hydrothermal Precipitation	Soluble magnesium and silicate salts	Temperature, pressure, reaction time	Crystalline or amorphous powders, controlled morphology
Sol-Gel Synthesis	Metal alkoxides (e.g., TEOS), magnesium salts	Precursor type, water/alkoxide ratio, pH, drying conditions	Amorphous, porous materials with high purity
Mechanochemical Synthesis	Solid-state precursors (e.g., talc, MgO)	Milling time, speed, ball-to-powder ratio	Nanocrystalline powders
Microwave-Assisted Hydrothermal	Soluble magnesium and silicate salts	Microwave power, temperature, time	Crystalline phases, reduced reaction time
Sonochemical Synthesis	Typically metal salts in a solvent	Ultrasound frequency and power, reaction time	Nanostructured materials
Template/Capping Agent Synthesis	Soluble precursors with organic molecules	Type of template/capping agent, concentration	Controlled morphology and size of nanoparticles

Synthesis of Nanosized this compound Materials

The synthesis of nanosized this compound materials involves various techniques that aim to control particle size, morphology, and purity at the nanometer scale. These methods are crucial for enhancing the material's properties for various applications. Common synthesis routes include mechanical activation, precipitation, and sol-gel processes. researchgate.net

Mechanical activation, a mechanochemical process, has been effectively used to produce nanocrystalline this compound, specifically forsterite (Mg₂SiO₄). cas.cz In one approach, starting materials such as talc [Mg₃Si₄O₁₀(OH)₂], magnesium carbonate (MgCO₃), and magnesium oxide (MgO) are subjected to high-energy ball milling. psu.edu This process is followed by an annealing step. Research has shown that milling a mixture of talc and magnesium carbonate for 10 hours, followed by annealing at 1000°C for one hour, can yield pure nanocrystalline forsterite with a mean crystallite size of 40 nm. cas.czpsu.edu A similar process using talc and magnesium oxide required only 5 hours of mechanical activation to produce forsterite with a 60 nm mean crystallite size after annealing under the same conditions. cas.czpsu.edu

The precipitation method is another widely used technique, often involving the reaction between a soluble silicate, like sodium silicate, and a soluble magnesium salt, such as magnesium sulfate or magnesium chloride. researchgate.net This method allows for the synthesis of amorphous this compound particles with sizes ranging from 10 to 50 nm. researchgate.net The properties of the resulting material are influenced by synthesis conditions like the nature of the salts and the ratio of components. researchgate.net Surfactants can also be employed during precipitation to influence the shape and size of the nanocrystals, leading to nanostructures with high surface area. researchgate.net

Other methods like sol-gel and hydrothermal synthesis have also been explored. researchgate.net The sol-gel method, for instance, can produce materials with a highly homogeneous structure. researchgate.net These varied synthesis techniques provide pathways to tailor the characteristics of nanosized this compound for specific applications.

Table 1: Comparison of Synthesis Methods for Nanosized this compound

Synthesis Method	Starting Materials	Key Process Parameters	Resulting Material	Average Crystallite/Particle Size	Source(s)
Mechanical Activation	Talc, Magnesium Carbonate	10 hours ball milling, 1-hour annealing at 1000°C	Nanocrystalline Forsterite (Mg₂SiO₄)	40 nm	cas.cz, psu.edu
Mechanical Activation	Talc, Magnesium Oxide	5 hours ball milling, 1-hour annealing at 1000°C	Nanocrystalline Forsterite (Mg₂SiO₄)	60 nm	cas.cz, psu.edu
Precipitation	Soluble Magnesium Salt, Soluble Silicate	Varies	Amorphous this compound	10-50 nm	researchgate.net

Templated Synthesis Approaches for Porous Magnesium Silicates

Templated synthesis is a sophisticated strategy for creating porous this compound materials with controlled pore structures and high surface areas. This approach utilizes a sacrificial template, around which the this compound framework is formed. The subsequent removal of the template leaves a porous structure that mirrors the template's original form.

One common technique is the sol-gel method combined with a structure-directing agent or template. For example, amorphous mesoporous this compound particles have been successfully synthesized using a block copolymer, P123 (EO₂₀PO₇₀EO₂₀), as a template. researchgate.net This process yielded homogeneous particles with a specific surface area of 298.4 m²/g and mesoporous channels of approximately 5.5 nm. researchgate.net The template guides the formation of the porous network during the gelation of the magnesium and silicate precursors.

Self-templating is an innovative approach where one of the precursors also acts as the template. A notable example is the use of natural one-dimensional porous attapulgite (B1143926) clay. mdpi.com In this hydrothermal process, attapulgite serves as both the silicon source and the rod-shaped template for the growth of a honeycomb-like this compound structure on its surface. mdpi.com This method significantly enhances the material's properties, with one study reporting a composite material with a specific surface area of 310.4 m²/g and an average pore size of 3.7 nm. mdpi.com The resulting material's performance is attributed to the synergistic effect between the newly grown porous this compound and the remaining silica template. mdpi.com

Porogenic agents, such as sucrose, can also be used in conjunction with sol-gel derived powders to introduce porosity. nih.gov The this compound powder is mixed with the porogenic agent, shaped, and then sintered. During the heat treatment, the porogen is burned out, leaving behind a porous ceramic structure. nih.gov

Table 2: Templated Synthesis Methods for Porous Magnesium Silicates

Template Type	Synthesis Method	Precursors/Template	Resulting Structure	Specific Surface Area (m²/g)	Average Pore Size (nm)	Source(s)
Soft Template	Sol-gel	Magnesium and Silicate precursors, Block Copolymer P123	Amorphous mesoporous particles	298.4	5.5	researchgate.net
Hard/Self-Template	Hydrothermal	Attapulgite Clay, Magnesium Chloride Hexahydrate	Honeycomb-like coating on rod-shaped template	310.4	3.7	mdpi.com

Fabrication of Hierarchical this compound Architectures

The fabrication of hierarchical architectures represents an advanced strategy to design this compound materials with complex, multi-level structures. These architectures, often featuring combinations of micropores, mesopores, and macropores, provide enhanced surface area and accessibility, which are beneficial for applications like adsorption and catalysis.

Various methods have been developed to create these intricate structures, ranging from template-free self-assembly to sophisticated templating techniques. A template-free solvothermal method conducted in a mixed ethanol (B145695) and water solvent has been used to produce flower-like this compound nanostructures with a hierarchical pore distribution. researchgate.net This approach can generate materials with very high specific surface areas, with one study achieving 650.50 m²/g. researchgate.net

Templating strategies are also widely employed to construct hierarchical forms. For instance, porous this compound spheres constructed from thin nanosheets can be deposited in-situ on the surface of cotton fibers using silica spheres as a template under hydrothermal conditions. researchgate.net This method yields a composite film with a hierarchically porous structure and a high specific surface area of 523.1 m² g⁻¹. researchgate.net Similarly, a self-templating strategy using sepiolite (B1149698) as a starting material can be subjected to an acid bleaching process followed by a hydrothermal reaction to create flower-like mesoporous this compound composites. researchgate.net

The unique structures of these materials lead to exceptional properties. Hierarchical magnetic this compound hollow nanotubes have been fabricated that exhibit a high surface area of 539.36 m² g⁻¹, demonstrating excellent performance in adsorption applications. researchgate.net These examples highlight the versatility of fabrication techniques in creating this compound materials with tailored hierarchical structures for advanced functionalities.

Table 3: Methods for Fabricating Hierarchical this compound Architectures

Fabrication Method	Key Features	Resulting Architecture	Specific Surface Area	Source(s)
Template-Free Solvothermal	Ethanol/water mixed solvent system	Flower-like hierarchical nanostructures	650.50 m²/g	researchgate.net
Hard Template (Silica Spheres)	In-situ deposition on cotton fibers via hydrothermal process	Porous spheres composed of thin nanosheets	523.1 m² g⁻¹	researchgate.net
Self-Templating (Sepiolite)	Acid bleaching followed by hydrothermal reaction	Flower-like mesoporous composites	Not specified	researchgate.net

Green Chemistry Approaches in this compound Synthesis

Green chemistry principles are increasingly being applied to the synthesis of this compound to develop more sustainable and environmentally friendly production methods. These approaches focus on using renewable resources, minimizing waste, and reducing energy consumption compared to conventional synthesis routes.

A significant green strategy involves utilizing agricultural waste as a primary raw material. For example, wheat husk ash, a byproduct of agriculture, can serve as a sustainable source of silica. ncsu.edu In this process, sodium silicate is first extracted from the ash and then reacted with a magnesium salt, such as magnesium chloride or magnesium sulfate, to produce this compound. ncsu.edu This method not only provides a value-added application for agricultural waste but also avoids the use of commercially produced, energy-intensive silica sources. The properties of the final product, such as BET surface area, can be influenced by reaction parameters like temperature and feeding rate. ncsu.edu

Another avenue of green synthesis involves the use of natural plant extracts. Lemon peel extracts have been utilized for the green synthesis of precursor metal oxides like magnesium oxide (MgO) and silicon dioxide (SiO₂). nih.gov These biologically synthesized precursors can then be used to produce this compound, offering a pathway that replaces harsh chemical reagents with benign natural products.

Furthermore, a promising low-carbon approach is the use of naturally occurring this compound minerals, such as serpentine (B99607) and olivine (B12688019), as feedstocks. mdpi.com By employing an acid-leaching method, high-purity amorphous silica and magnesium hydroxide can be extracted from these minerals. mdpi.com These intermediates are then reacted to form hydrated this compound. This route circumvents the high-temperature calcination of carbonate rocks like magnesite, which is a major source of CO₂ emissions in conventional production of magnesium-based materials. mdpi.com This process presents a cost-effective and ecologically sound alternative for producing this compound-based cementitious materials. mdpi.com

Table 4: Green Synthesis Strategies for this compound

Green Approach	Raw Material(s)	Key Process	Environmental Benefit	Source(s)
Use of Agricultural Waste	Wheat Husk Ash, Magnesium Salts	Extraction of sodium silicate from ash, followed by precipitation	Valorization of waste, reduces reliance on commercial silica	ncsu.edu
Use of Natural Minerals	Serpentine, Olivine, etc.	Acid-leaching to extract SiO₂ and Mg(OH)₂, followed by reaction	Avoids CO₂ emissions from carbonate calcination, uses abundant natural resources	mdpi.com

Advanced Characterization Techniques for Magnesium Silicate Research

Spectroscopic Characterization of Magnesium Silicate (B1173343) Phases

Spectroscopic techniques are crucial for investigating the chemical and structural properties of magnesium silicates at an atomic and molecular level. These methods provide detailed insights into bonding environments, phase compositions, and the local arrangement of atoms, which are essential for understanding the material's properties and behavior.

Fourier Transform Infrared (FTIR) Spectroscopy

Fourier Transform Infrared (FTIR) spectroscopy is a widely used, non-destructive technique for identifying functional groups and elucidating the molecular structure of materials. By measuring the absorption of infrared radiation, which excites molecular vibrations, an FTIR spectrum serves as a unique chemical fingerprint.

In the analysis of magnesium silicates, FTIR is particularly effective at probing the vibrational modes of Si-O and Mg-O bonds. For instance, talc (B1216) (Mg₃Si₄O₁₀(OH)₂), a hydrous magnesium silicate, exhibits a sharp absorption peak around 3677 cm⁻¹, which is characteristic of the Mg-OH group's stretching vibration. shimadzu.comgsa-ratingen.de A very strong absorption band is also observed at approximately 1014-1018 cm⁻¹, attributed to Si-O stretching vibrations. shimadzu.comcoresta.org Another significant peak for talc appears around 670-677 cm⁻¹, corresponding to the Si-O-Mg bond. researchgate.net

Synthetic amorphous magnesium silicates also display distinctive FTIR spectra. A broad absorption band between 3600 and 3200 cm⁻¹ indicates the presence of adsorbed and structural water. nih.gov The prominent band around 1022 cm⁻¹ is assigned to the Si-O-Mg vibration. nih.gov The transformation of amorphous precursors to crystalline forsterite (Mg₂SiO₄) upon heating can be monitored by the evolution of characteristic FTIR bands. elsevier.es Specifically, the formation of forsterite is indicated by the appearance of peaks in the 830-1030 cm⁻¹ range. elsevier.es

The table below summarizes characteristic FTIR absorption bands for various this compound phases.

This compound Phase	Functional Group / Vibration	Wavenumber (cm⁻¹)
Talc	Mg-OH stretching	~3677
Talc	Si-O stretching	~1014 - 1018
Talc	Si-O-Mg bond	~670 - 677
Amorphous this compound	Adsorbed/Structural H₂O	3600-3200
Amorphous this compound	Si-O-Mg vibration	~1022
Forsterite	Si-O stretching & bending	830-1030

Raman Spectroscopy

Raman spectroscopy, which measures the inelastic scattering of monochromatic light, is a valuable complementary technique to FTIR. It provides information on vibrational modes and is highly effective for differentiating between various crystalline and amorphous phases of magnesium silicates.

Forsterite (Mg₂SiO₄), a common olivine (B12688019) mineral, has a well-defined Raman spectrum with two strong peaks at approximately 822 cm⁻¹ and 854 cm⁻¹, corresponding to the symmetric and asymmetric stretching vibrations of the SiO₄ tetrahedra, respectively. preprints.org Weaker bands at lower frequencies are associated with SiO₄ bending vibrations and lattice modes involving Mg²⁺ ions. preprints.org

Enstatite (MgSiO₃), a pyroxene (B1172478) mineral, presents a distinct Raman signature. Its most intense peak is typically observed around 662-665 cm⁻¹, attributed to the Si-O-Si bending mode. preprints.orgjm-derochette.be Other notable bands for enstatite appear near 343 cm⁻¹ and in the 1010 cm⁻¹ region. preprints.orgjm-derochette.be The clear differences in their Raman spectra allow for the unambiguous identification of forsterite and enstatite. jm-derochette.be

The table below presents characteristic Raman peaks for selected this compound phases.

This compound Phase	Vibrational Mode	Wavenumber (cm⁻¹)
Forsterite (Mg₂SiO₄)	SiO₄ symmetric stretching	~822
Forsterite (Mg₂SiO₄)	SiO₄ asymmetric stretching	~854
Enstatite (MgSiO₃)	Si-O-Si bending	~662 - 665
Enstatite (MgSiO₃)	-	~343
Enstatite (MgSiO₃)	-	~1010

Nuclear Magnetic Resonance (NMR) Spectroscopy (e.g., ²⁹Si NMR, ²⁵Mg NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for probing the local atomic environment of specific nuclei. For magnesium silicates, ²⁹Si and ²⁵Mg NMR are particularly insightful.

²⁹Si NMR spectroscopy provides information on the connectivity of silicon-oxygen tetrahedra. The chemical shift of ²⁹Si is sensitive to the number of bridging oxygen atoms (Qⁿ notation, where 'n' is the number of other silicon atoms attached via oxygen). Forsterite (Mg₂SiO₄), being a nesosilicate with isolated SiO₄ tetrahedra (Q⁰), shows a characteristic ²⁹Si NMR peak around -62 ppm. grandinetti.org Amorphous magnesium silicates, in contrast, can exhibit a range of Qⁿ species, with new resonances appearing at -84 ppm and -92.5 ppm upon interaction of silica (B1680970) with Mg(II) ions, indicating the formation of a new amorphous silicate phase. researchgate.net Sepiolite (B1149698) and palygorskite, which are ribbon magnesium silicates, show distinct resonances for their silica units between -92 and -98 ppm. geoscienceworld.org

²⁵Mg NMR, while more challenging, offers direct information about the magnesium ion's local environment. In forsterite, two distinct magnesium sites, M1 and M2, can be resolved, allowing for a detailed characterization of the cation environments. researchgate.netminsocam.org The development of techniques like Quadrupole Carr-Purcell Meiboom-Gill (QCPMG) has been instrumental in obtaining high-quality ²⁵Mg NMR spectra from powdered samples. minsocam.orgrsc.org

The table below summarizes typical NMR chemical shifts for various this compound phases.

Nucleus	This compound Phase	Chemical Shift (ppm)	Qⁿ Species / Site
²⁹Si	Forsterite (Mg₂SiO₄)	~ -62	Q⁰
²⁹Si	Amorphous this compound	-84, -92.5	New amorphous phase
²⁹Si	Sepiolite/Palygorskite	-92 to -98	Q³
²⁵Mg	Forsterite (Mg₂SiO₄)	-	M1 and M2 sites

X-ray Photoelectron Spectroscopy (XPS)

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to determine the elemental composition and chemical states of elements on a material's surface. By analyzing the kinetic energies of photoelectrons ejected by X-ray irradiation, XPS provides valuable data on the top few nanometers of a sample.

In the study of magnesium silicates, XPS is used to analyze the binding energies of Mg, Si, and O. For synthetic this compound nanotubes, the Si 2p, O 1s, and Mg 1s core levels can be clearly identified. researchgate.net In Ni-P coatings containing this compound hydroxide (B78521) (MSH), the Mg 2p peak appears around 50.5 eV and the Si 2p peak around 102.5 eV. asme.org The binding energies can shift depending on the chemical environment, providing insights into bonding and oxidation states. For example, a positive shift in the P 2p binding energy in a composite coating indicates a decrease in the electron density around the phosphorus atoms. asme.org

The table below lists typical XPS binding energies for this compound.

Element	Core Level	Binding Energy (eV)
Magnesium	Mg 2p	~50.5
Silicon	Si 2p	~102.5

Diffraction and Scattering Techniques for Structural Analysis of Magnesium Silicates

Diffraction and scattering techniques are essential for determining the crystal structure, phase purity, and degree of crystallinity of this compound materials. These methods rely on the constructive interference of scattered X-rays to reveal the periodic arrangement of atoms in a crystalline solid.

X-ray Diffraction (XRD) for Crystallinity and Phase Identification

X-ray Diffraction (XRD) is the primary technique for identifying crystalline phases and determining their structural properties. The diffraction pattern, a plot of diffraction intensity versus the scattering angle (2θ), is unique to each crystalline material.

XRD is extensively used to distinguish between different this compound minerals. For example, talc is identified by a characteristic diffraction peak at a low 2θ angle, which corresponds to its layered structure. mdpi.com Forsterite, on the other hand, is identified by a set of strong diffraction peaks corresponding to its orthorhombic crystal structure. cas.czresearchgate.net The presence of sharp, well-defined peaks indicates a highly crystalline material, while a broad, diffuse hump in the XRD pattern is characteristic of an amorphous structure, as seen in many synthetic magnesium silicates. nih.govfrontiersin.org

XRD is also invaluable for monitoring phase transformations. For example, the synthesis of forsterite from precursors can be followed by observing the disappearance of broad amorphous features and the emergence of sharp forsterite peaks as the calcination temperature increases. elsevier.eselsevier.es Similarly, the reaction of forsterite in wet supercritical CO₂ to form magnesite can be tracked in situ using high-pressure XRD, which shows the appearance of magnesite peaks and a broad hump from amorphous silica. acs.org

The table below provides characteristic XRD peak positions for various this compound phases.

This compound Phase	Key 2θ (°)
Forsterite (Mg₂SiO₄)	~32.6, ~35.8, ~43.0 (in post-reaction with CO₂)
Flocculent this compound (amorphous)	Broad peak
Talc	Low angle peak (e.g., ~9-10°)
Magnesite (from forsterite carbonation)	~32.6, ~35.8, ~43.0

Transmission Electron Microscopy (TEM) for Microstructure and Nanostructure Analysis

Transmission Electron Microscopy (TEM) is a powerful tool for investigating the internal structure of materials at the nanoscale. In the study of this compound, TEM has been instrumental in revealing the microstructure and nanostructure of various synthetic forms.

Researchers have used TEM to observe the formation and evolution of this compound hydrate (B1144303) (MSH) gel. mdpi.comsemanticscholar.org TEM images have shown that MSH gel forms on the surface of reactant particles, such as silica fume, creating a core-shell structure. mdpi.comrilem.net Over time, the original silica particles can dissolve, leaving behind a hollow shell structure composed of MSH. mdpi.com These studies have also highlighted that the structure of synthetic MSH gel is significantly more disordered compared to naturally occurring this compound minerals. mdpi.comsemanticscholar.orgrilem.net

The morphology of nanocrystalline this compound has also been examined using TEM. researchgate.netscientific.net These investigations have revealed diverse nanostructures, including nanoparticles, nanorods, and nanofibers, depending on the synthesis conditions. researchgate.netscientific.net For instance, the use of different surfactants during synthesis can influence the resulting shape of the nanocrystals. researchgate.net Furthermore, TEM has been employed to analyze the structure of this compound glass films and the nanostructure of synthesized forsterite (Mg₂SiO₄) particles. bwjournal.comnii.ac.jpscirp.org In studies of weathered quartz, TEM revealed an amorphous silica layer, suggesting a dissolution-precipitation process leading to the formation of this compound hydrate cement. researchgate.netd-nb.info

Microscopic Analysis of this compound Morphology and Texture

Understanding the morphology and texture of this compound is crucial for its application. Scanning Electron Microscopy (SEM) and High-Resolution Transmission Electron Microscopy (HRTEM) are key techniques for this purpose.

Scanning Electron Microscopy (SEM) provides high-resolution images of a material's surface, offering valuable information about its morphology and texture. In the research of this compound, SEM has been widely used to characterize the surface features of various synthetic forms.

Studies have utilized SEM to observe the morphology of this compound hollow spheres and their nanocomposites. researchgate.net The technique has also been essential in examining the particle morphology of forsterite (Mg₂SiO₄) powders synthesized via spray pyrolysis, revealing different shapes such as smooth solid spheres, rough hollow spheres, and concaved hollow spheres. mdpi.com The evolution of these morphologies with varying calcination temperatures has been documented through SEM analysis. mdpi.com

Furthermore, SEM has been employed to study the surface patterns of synthetic this compound, confirming the presence of both individual particles and larger aggregates. journalssystem.com The influence of synthesis parameters, such as the Mg/Si ratio, on the morphology has been investigated, showing a transition from a porous to a more monolithic structure with increasing Mg/Si ratios. mdpi.com SEM, often coupled with Energy Dispersive X-ray Spectroscopy (EDS), has also been used to analyze the cross-sections of reacted magnesium oxide particles, providing elemental distribution maps. csic.es

High-Resolution Transmission Electron Microscopy (HRTEM) offers even greater magnification than standard TEM, allowing for the visualization of the crystalline structure of materials at the atomic level. In this compound research, HRTEM has been instrumental in providing detailed structural information.

HRTEM has been used to analyze the nanostructure of nanocomposites containing this compound, such as those with MAPbBr₃ quantum dots. researchgate.net These studies provide insights into the interface and interaction between the different components of the composite material. Additionally, HRTEM, in conjunction with other techniques like X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR), has been used to characterize the structural and morphological properties of synthesized this compound nanostructures. nii.ac.jp The detailed images obtained from HRTEM help in understanding the crystalline nature and growth patterns of these nanomaterials.

Surface Area and Porosity Analysis of this compound Materials (e.g., N2 Physisorption, BET)

The surface area and porosity of this compound are critical properties that influence its performance in applications such as adsorption and catalysis. Nitrogen physisorption, analyzed using the Brunauer-Emmett-Teller (BET) method, is the standard technique for determining these characteristics.

Synthetic magnesium silicates are typically amorphous and porous, with BET surface areas that can vary significantly, from under 100 m²/g to several hundred m²/g. atamanchemicals.comwikipedia.org Research has shown that the synthesis method and conditions have a profound impact on these properties. For example, magnesium silicates synthesized by a sol-gel method have been found to exhibit high BET surface areas, with one study reporting a value of 640 m²/g. dntb.gov.ua In another study, a synthesized this compound adsorbent showed a high BET surface area of 634.63 m²/g with an average pore size of 3.72 nm. orientjchem.org

The influence of the Mg/Si ratio on textural properties has also been investigated. Studies have shown that magnesium silicates with a lower Mg/Si ratio (e.g., < 0.7) tend to have significantly higher specific surface areas (>180 m²/g) compared to those with higher ratios. mdpi.com The type of magnesium salt used in the synthesis can also affect the surface area. For instance, this compound produced with MgCl₂·6H₂O showed a higher BET surface area than that produced with MgSO₄·7H₂O. ncsu.edu

Interactive Table: Surface Properties of a Synthesized this compound Adsorbent

Property	Value	Unit
BET Surface Area	634.63	m²/g

This table presents data on the surface area and porosity of a synthesized this compound adsorbent, highlighting its potential for applications requiring high surface area materials. orientjchem.org

Thermal Analysis Techniques (e.g., TGA-DTA) for this compound

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA), are essential for understanding the thermal stability and decomposition behavior of this compound.

TGA measures the change in mass of a sample as a function of temperature, while DTA measures the difference in temperature between a sample and a reference material. Together, they provide information about processes like dehydration, dehydroxylation, and phase transitions.

Studies on synthetic this compound hydrate (MSH) have used TGA-DTA to identify different stages of mass loss. mdpi.commdpi.comgoogle.com A significant mass loss is typically observed between 50°C and 350°C, corresponding to the loss of bound water. google.com Another mass loss event can occur at higher temperatures due to the decomposition of Mg(OH)₂. google.com The DTA curves often show an endothermic peak associated with dehydration and exothermic peaks at higher temperatures (e.g., around 846°C) corresponding to the crystallization of the amorphous material into crystalline phases like forsterite, without a change in mass. google.comresearchgate.net

The thermal behavior can also differ based on the material's composition. For example, magnesium silicates with a Mg/Si ratio less than 0.7 show crystallization at high temperatures without mass loss, whereas those with a ratio greater than 0.7 exhibit crystallization accompanied by mass loss. mdpi.com TGA has also been used to determine the optimal heating temperature for the synthesis of Fe-bearing this compound glasses from dried gels. frontiersin.org

Interactive Table: Thermal Events in this compound Hydrate

Temperature Range (°C)	Phenomenon	Analysis Technique
50 - 350	Loss of bound water	TGA/DTA
400 - 550	Decomposition of Mg(OH)₂	TGA/DTA

This table summarizes key thermal events observed during the analysis of this compound hydrate, providing insights into its decomposition and phase transition behavior. google.com

Zeta Potential and Surface Charge Studies for this compound

The surface charge of this compound particles in a liquid medium is a critical parameter that influences their stability in dispersions and their interaction with other charged species. Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between particles and is a key indicator of dispersion stability.

Studies have shown that synthetic this compound generally exhibits a negative zeta potential over a wide pH range. dbc.wroc.pl For instance, one study reported a negative zeta potential for this compound across the entire analyzed pH range, with the most negative values (–14 to –19 mV) occurring between pH 5.5 and 10.3. dbc.wroc.pl The negative surface charge is attributed to the deprotonation of silanol (B1196071) groups (Si-OH) on the surface. lib4ri.chx-mol.net

The magnitude of the zeta potential can be influenced by factors such as the Mg/Si ratio and the pH of the solution. Materials with a lower Mg/Si ratio have been observed to have a more negative zeta potential, which is attributed to a higher proportion of silanol groups. nih.gov The pH at the point of zero charge (pHpzc), where the net surface charge is zero, has been determined for various this compound hydrate (MSH) samples, with values typically falling in the neutral to slightly acidic range. mdpi.com When the pH is above the pHpzc, the surface is negatively charged. mdpi.com

Interactive Table: Zeta Potential of Iron Oxides and this compound at pH 11

Compound	Zeta Potential (mV)
Fe₂O₃	-42.2
Fe₃O₄	-33.9
β-FeOOH	-35.2

This table shows the zeta potential values for different iron oxides and this compound at a specific pH, indicating that all these materials carry a negative charge under these conditions. jst.go.jp

Applications of Magnesium Silicate in Advanced Materials Science and Engineering

Magnesium Silicate (B1173343) in Catalysis and Reaction Engineering

Magnesium silicate (MgSiO₃) has garnered significant interest as a versatile material in the field of catalysis and reaction engineering. Its applications range from serving as a robust support for active metal catalysts to playing a direct role in catalytic processes due to its intrinsic properties.

Heterogeneous Catalysis using this compound Supports

This compound is frequently employed as a support material in heterogeneous catalysis, a process where the catalyst and reactants exist in different phases. Its high surface area and porous structure provide an ideal platform for the dispersion of active metal particles, enhancing their catalytic efficiency. For instance, this compound synthesized by a hydrothermal method can exhibit a high surface area of up to 634.63 m²/g. nih.govorientjchem.orgresearchgate.net This large surface area allows for better distribution of metal catalysts, preventing their agglomeration and maintaining high catalytic activity over time. acs.org

The use of this compound as a support has been explored in various catalytic reactions. One notable example is the depolymerization of lignin (B12514952), a complex polymer that is a major component of biomass. nih.govnih.govacs.org In this process, bimetallic catalysts, such as nickel-iron (Ni-Fe), are impregnated onto this compound supports. nih.govacs.orgnih.govacs.org The support helps to stabilize the metal nanoparticles and facilitates the breakdown of lignin into valuable phenolic compounds. nih.govacs.org The success of this process is evident in studies where Ni-Fe catalysts on this compound supports have been used for the depolymerization of kraft lignin. nih.govnih.govacs.org

The effectiveness of this compound as a support is also demonstrated in reforming reactions, such as the dry and steam reforming of methane (B114726). acs.org In these reactions, nickel catalysts supported on mesoporous nanocrystalline this compound have shown improved catalytic performance. acs.orgcapes.gov.br The choice of support material is crucial, and this compound offers advantages over other common supports like γ-Al₂O₃, α-Al₂O₃, MgO, and SiO₂. acs.org

The preparation method of the this compound support can significantly influence its properties and, consequently, the performance of the catalyst. The hydrothermal method is a common technique used to synthesize this compound with a high surface area. nih.govacs.org This involves a precipitation reaction between a soluble magnesium salt and a soluble silicate, followed by hydrothermal treatment. nih.govacs.org The resulting material possesses a hierarchical structure that is beneficial for catalytic applications. nih.gov

Role of Acid-Base Properties in Catalytic Performance

The catalytic performance of this compound is intrinsically linked to its acid-base properties. These properties can be tuned by controlling the synthesis method and the Mg/Si ratio. mdpi.com The presence of both acidic and basic sites on the surface of this compound makes it a versatile catalyst for a range of reactions.

In transesterification reactions, such as the methanolysis of ethyl acetate, this compound exhibits moderate basicity and acidic properties, making it a highly reactive catalyst in the liquid phase. researchgate.netrsc.org The formation of a this compound hydrate (B1144303) (MSH) structure on the surface of the most active silicates has been identified as beneficial for this type of reaction. researchgate.netrsc.org The acid-base reactivity of the surface can be evaluated using model reactions like the conversion of 2-methylbut-3-yn-2-ol (MBOH). mdpi.com

The synthesis conditions, particularly the pH, play a significant role in determining the Mg/Si ratio and, consequently, the acid-base properties of the resulting this compound. mdpi.com By adjusting the synthesis parameters, it is possible to create materials with a wide range of surface acid-base properties, from purely basic to those with both acidic and basic characteristics. mdpi.com

This compound in Lignin Depolymerization

This compound has emerged as a promising support material for catalysts used in the depolymerization of lignin, a complex aromatic polymer found in plant biomass. nih.govnih.govacs.org The conversion of lignin into valuable chemicals and fuels is a key aspect of biorefinery concepts. Heterogeneous catalysts are often preferred for this process due to their reusability and reduced environmental impact. nih.gov

In a notable study, Ni-Fe bimetallic catalysts were supported on this compound for the depolymerization of kraft lignin. nih.govnih.govacs.org The this compound support was synthesized via a hydrothermal method, resulting in a high surface area material. nih.gov The Ni-Fe catalysts were then loaded onto the support through impregnation. nih.govacs.org The catalytic efficiency was evaluated by varying the Ni and Fe ratios, reaction temperature, and time. nih.govnih.gov

The results demonstrated that a 10Ni10Fe/MS catalyst (10 wt% Ni and 10 wt% Fe on this compound) yielded the highest amount of depolymerization products, reaching 14.29 wt% at 300 °C after 1 hour. nih.govnih.govacs.org The main products identified were valuable phenolic compounds, including catechol, guaiacol, and phenol. nih.govnih.govacs.org The catalyst also showed good reusability over multiple cycles. nih.govnih.gov The success of the impregnation process was confirmed by the decrease in the surface area of the bimetallic catalysts compared to the bare this compound support, indicating that the metal particles had filled the pores of the support. nih.govacs.org

The performance of the Ni-Fe/MS catalyst in lignin depolymerization is comparable to that of catalysts supported on other materials like SiO₂ and Al₂O₃. acs.org This highlights the potential of this compound as an effective and viable support for developing catalysts for biomass conversion. acs.org

This compound as Catalyst Supports for Reforming Reactions

This compound has proven to be an effective support material for catalysts used in reforming reactions, which are crucial processes for producing hydrogen and synthesis gas (syngas). These reactions include dry reforming of methane (DRM) and steam reforming of methane (SRM).

In the context of DRM, which converts methane and carbon dioxide into syngas, nickel-based catalysts are commonly used. However, these catalysts are prone to deactivation due to carbon deposition (coking). The choice of support material plays a critical role in mitigating this issue. Nanostructured this compound with a high surface area (619 m²/g) has been synthesized using a hydrothermal method and utilized as a support for nickel catalysts in DRM. capes.gov.br

The addition of alkaline earth metal oxides, such as MgO, CaO, and BaO, as promoters to the Ni/MgSiO₃ catalyst has been investigated to enhance its catalytic performance and stability. capes.gov.br While the addition of these modifiers led to a decrease in the specific surface area, it also improved the catalytic activity. capes.gov.br Specifically, the catalyst modified with MgO exhibited the highest performance. capes.gov.br An increase in the MgO content was found to decrease the amount of carbon accumulated on the catalyst surface. capes.gov.br

Similarly, in both dry and steam reforming of methane, Ni catalysts supported on mesoporous nanocrystalline this compound have demonstrated good catalytic performance. acs.orgkashanu.ac.ir The high stability of the Ni/MgSiO₃ catalyst in the dry-reforming process has been noted. acs.org The catalytic performance was found to improve with increasing nickel content up to 10 wt%. acs.org The basic properties of supports like this compound are considered beneficial for the adsorption and activation of CO₂, which can help suppress carbon formation. doi.org

This compound as Adsorbents for Environmental Remediation and Purification

This compound's high surface area and porous nature make it an excellent candidate for use as an adsorbent in environmental remediation and purification processes. Its ability to bind with various pollutants, including organic dyes and heavy metals, has been extensively studied.

Adsorption of Organic Dyes by Magnesium Silicates

This compound-based materials have shown great promise in the removal of organic dyes from industrial wastewater. These dyes, often used in the textile and paper industries, can be harmful to the environment even at low concentrations.

This compound hydrate, synthesized via a hydrothermal method, has been shown to be an effective adsorbent for various commercial organic dyes. orientjchem.orgresearchgate.net This material can possess a very high surface area, with one study reporting a value of 634.63 m²/g and an average pore size of 3.72 nm. orientjchem.orgresearchgate.net The adsorption capacity of this compound is particularly high for cationic dyes like methylene (B1212753) blue. orientjchem.orgresearchgate.nettandfonline.com This is attributed to the negatively charged surface of the adsorbent, which leads to strong electrostatic attraction with the positively charged dye molecules. orientjchem.orgresearchgate.net

The adsorption behavior of methylene blue on this compound often follows the Langmuir isotherm model, suggesting that the adsorption occurs as a monolayer on a surface with uniformly distributed adsorption sites. tandfonline.commdpi.com The maximum adsorption capacity can be significant, with values as high as 374 mg/g reported for this compound hydrate. mdpi.comnih.gov The adsorption process is also typically well-described by pseudo-second-order kinetics. tandfonline.com

The efficiency of dye removal can be influenced by several factors, including the pH of the solution, the initial dye concentration, and the temperature. orientjchem.orgtandfonline.com For instance, the adsorption of methylene blue on this compound hydrate has been found to increase as the pH decreases from 9 to 5. orientjchem.org

Heavy Metal Ion Adsorption onto this compound Materials

This compound materials have demonstrated significant potential as effective adsorbents for the removal of toxic heavy metal ions from aqueous solutions. mdpi.comresearchgate.net Their high surface area and specific pore structures contribute to their adsorption capabilities. The mechanism of removal often involves a combination of electrostatic attraction, ion exchange, and surface complexation. frontiersin.orgfrontiersin.org

Research has shown that this compound can effectively remove various heavy metal ions, including lead (Pb²⁺), cadmium (Cd²⁺), copper (Cu²⁺), cobalt (Co²⁺), and zinc (Zn²⁺). frontiersin.orgresearchgate.netnih.gov For instance, a study on this compound hydrate (M-S-H) synthesized from coal gangue reported maximum adsorption capacities of 83.33 mg/g for Pb(II) and 59.52 mg/g for Cd(II). frontiersin.orgfrontiersin.org The adsorption process was found to be efficient at a pH of 5 and a temperature of 25°C. frontiersin.orgfrontiersin.org

Another study investigating a cetyltrimethylammonium bromide (CTAB)-functionalized this compound (CTAB/MS) nano-adsorbent revealed even higher maximum adsorption capacities. At 303 K, the capacities were 491.9 mg/g for Cd²⁺, 481.8 mg/g for Co²⁺, and 434.3 mg/g for Cu²⁺. nih.gov This indicates that surface modification can significantly enhance the adsorption performance of this compound materials.

The adsorption process is often well-described by the Langmuir isotherm model, suggesting a homogenous monolayer adsorption on the material's surface. frontiersin.orgfrontiersin.orgnih.gov Kinetic studies frequently point to a pseudo-second-order model, indicating that chemisorption is a key part of the adsorption mechanism. researchgate.netfrontiersin.org

Interactive Data Table: Adsorption Capacities of this compound for Heavy Metal Ions

Adsorbent Material	Heavy Metal Ion	Maximum Adsorption Capacity (mg/g)	Reference
This compound Hydrate (M-S-H)	Lead (Pb²⁺)	83.33	frontiersin.orgfrontiersin.org
This compound Hydrate (M-S-H)	Cadmium (Cd²⁺)	59.52	frontiersin.orgfrontiersin.org
CTAB-functionalized this compound (CTAB/MS)	Cadmium (Cd²⁺)	491.9	nih.gov
CTAB-functionalized this compound (CTAB/MS)	Cobalt (Co²⁺)	481.8	nih.gov
CTAB-functionalized this compound (CTAB/MS)	Copper (Cu²⁺)	434.3	nih.gov
Flower-like this compound (3-FMS)	Cobalt (Co²⁺)	207.62	mdpi.com
Flower-like this compound (3-FMS)	Chromium (Cr³⁺)	230.85	mdpi.com
Carbon Paper@this compound (CP@MS)	Zinc (Zn²⁺)	198.0	nih.gov
Carbon Paper@this compound (CP@MS)	Copper (Cu²⁺)	113.5	nih.gov

Adsorption of Antibiotics (e.g., Oxytetracycline) by this compound

The presence of antibiotics in water bodies is a growing environmental concern. This compound has emerged as a promising adsorbent for the removal of antibiotics like oxytetracycline (B609801) (OTC). acs.orgnih.govnih.gov

A study on flocculent this compound (FMS) with a sepiolite-type structure demonstrated its effectiveness in adsorbing OTC. acs.orgnih.govnih.gov This material exhibited a high specific surface area of 660 m²/g and a hierarchical pore structure. acs.orgnih.govacs.org The adsorption isotherm for OTC on FMS was well-described by the Langmuir model, with a calculated saturated adsorption capacity of 265 mg/g. acs.orgnih.gov The adsorption kinetics followed a pseudo-second-order model, suggesting that the process is controlled by chemisorption. acs.orgnih.govnih.gov

The study also highlighted that the adsorption was a spontaneous process, and lower temperatures were more favorable. nih.gov Furthermore, the FMS adsorbent showed excellent reusability, retaining around 91% of its adsorption performance after five cycles. nih.govnih.gov The primary mechanisms for OTC adsorption onto FMS were identified as electrostatic attraction and hydroxyl bonding. acs.orgnih.gov

This compound in Biodiesel Purification

This compound, particularly synthetic amorphous this compound, is widely used as an adsorbent for the purification of biodiesel. google.comulisboa.ptmagnesol.pl It effectively removes various impurities that can compromise fuel quality and engine performance. iieta.org

During biodiesel production, impurities such as residual methanol, free glycerin, soaps, water, and trace metals can remain in the final product. magnesol.pliieta.org this compound has a strong affinity for these polar compounds. magnesol.pl The purification process typically involves mixing the this compound powder with the unpurified biodiesel, followed by filtration to remove the adsorbent along with the captured impurities. biodieselmagazine.com

Commercial products like Magnesol®, a synthetic this compound, are marketed for this purpose. ulisboa.ptmagnesol.pl Studies have shown that this compound is effective in removing glycerin but may be less effective for non-transesterified fats. ulisboa.pt The use of this compound can be an alternative to traditional water-washing methods, which can lead to emulsification and generate wastewater. magnesol.plbiodieselmagazine.com The dry washing process with this compound also helps in removing residual catalysts and can improve the oxidative stability of the biodiesel. magnesol.plbiodieselmagazine.com

Table: Impurities Removed by this compound in Biodiesel Purification

Impurity	Reference
Soap	google.commagnesol.pliieta.org
Free Glycerin	magnesol.pliieta.org
Methanol	magnesol.plbiodieselmagazine.com
Water	magnesol.pl
Metal Contaminants	magnesol.pl
Free Fatty Acids	magnesol.pl
Sulfur	magnesol.pl
Phosphatides	biodieselmagazine.com

Factors Influencing Adsorption Efficiency (e.g., pH, surface charge, pore structure)

The efficiency of adsorption by this compound materials is influenced by several key factors, including the pH of the solution, the surface charge of the adsorbent, and its pore structure. mdpi.com

pH: The pH of the solution plays a critical role in the adsorption process. frontiersin.orgnih.gov For heavy metal ion adsorption, the efficiency is often lower in highly acidic conditions (e.g., pH 2) due to competition between protons (H⁺) and metal cations for the active sites on the adsorbent surface. frontiersin.orgnih.gov As the pH increases, the surface of the this compound tends to become more negatively charged, enhancing the electrostatic attraction for positively charged metal ions. frontiersin.orgmdpi.com For instance, in one study, the optimal pH for the adsorption of Cd(II) and Pb(II) was found to be 5. frontiersin.orgfrontiersin.org For the adsorption of the antibiotic oxytetracycline, neutral conditions were found to be more suitable than acidic or alkaline conditions. acs.orgnih.govnih.gov

Surface Charge: The surface charge of this compound is closely related to the pH of the surrounding solution. The isoelectric point (IEP) is the pH at which the surface of the adsorbent has a net neutral charge. Below the IEP, the surface is positively charged, and above it, the surface is negatively charged. frontiersin.org For a this compound hydrate (M-S-H), the IEP was reported to be at pH 3.2. frontiersin.org For flower-like this compound materials, the IEP was measured to be between 2.5 and 3.5. mdpi.com A negatively charged surface promotes the adsorption of cationic species through electrostatic attraction. frontiersin.orgmdpi.com

Pore Structure: The pore structure, including the specific surface area and pore volume, is a crucial factor in determining the adsorption capacity of this compound. mdpi.com A larger surface area and a well-developed pore structure provide more active sites for adsorption. For example, flocculent this compound with a high specific surface area of 660 m²/g and a hierarchical pore structure showed excellent adsorption performance for oxytetracycline. acs.orgnih.govacs.org Similarly, the surface area of a this compound hydrate was found to increase from 8.12 to 26.15 m²/g, which contributed to its adsorption capabilities for heavy metals. frontiersin.orgresearchgate.net

This compound in CO2 Sequestration and Carbon Capture Technologies

Mineral Carbonation of this compound Minerals for CO2 Storage

Mineral carbonation is a process that mimics natural weathering to sequester carbon dioxide (CO₂) in a stable, solid form. ipcc.chnih.gov This technology involves reacting CO₂ with minerals rich in magnesium and calcium, such as this compound minerals like olivine (B12688019) (Mg₂SiO₄) and serpentine (B99607) (Mg₃Si₂O₅(OH)₄). ipcc.chcore.ac.ukcore.ac.uk The result is the formation of geologically stable carbonate minerals, primarily magnesite (MgCO₃), which can store CO₂ for geological timescales. ipcc.chcore.ac.uk

The primary reactions involved are:

For olivine: Mg₂SiO₄ + 2CO₂ → 2MgCO₃ + SiO₂

For serpentine: Mg₃Si₂O₅(OH)₄ + 3CO₂ → 3MgCO₃ + 2SiO₂ + 2H₂O

This compound deposits are abundant globally, with sufficient quantities to potentially fix all the CO₂ that could be produced from burning fossil fuels. ipcc.chchalmers.se The carbonation reaction is exothermic, meaning it releases heat. ipcc.chabo.fi However, the natural process is very slow. ipcc.ch To make it viable for industrial-scale CO₂ sequestration, the reaction needs to be accelerated. This can be achieved through various methods, including:

Increasing the reaction temperature and pressure. core.ac.ukosti.gov

Increasing the surface area of the minerals by grinding them into fine particles. core.ac.uk

Using aqueous solutions, often containing additives like sodium bicarbonate and sodium chloride, to facilitate the reaction. osti.gov

Research has shown that under optimized conditions, significant conversion of silicates to carbonates can be achieved in a relatively short time. For example, with heat-pretreated serpentine at 155°C and a CO₂ pressure of 185 atm, 78% conversion was achieved in 30 minutes. osti.gov For olivine, the optimal temperature is around 185°C. core.ac.uk

Accelerated Weathering Processes involving Magnesium Silicates

Accelerated or enhanced weathering is a carbon dioxide removal (CDR) strategy that aims to speed up the natural process of rock weathering to capture atmospheric CO₂. frontiersin.orgun-do.com This involves spreading finely ground silicate rocks, such as those containing magnesium silicates like olivine, over large areas of land, particularly agricultural soils. anthropocenemagazine.orgkeckgeology.org

The key to accelerating this process is increasing the reactive surface area of the minerals by crushing them into a fine powder. un-do.com Applying these crushed rocks to agricultural land is considered advantageous because the biological activity of plants and soil microbes can increase the CO₂ concentration in the soil, further speeding up the weathering reaction. frontiersin.org

Recent research has also explored heating this compound with calcium oxide to produce more reactive minerals (calcium silicate and magnesium oxide) that can capture CO₂ from the air in a matter of weeks, a significant acceleration compared to the millennia it takes for natural weathering. anthropocenemagazine.orgcarbonherald.com

Influence of Reaction Conditions on CO2 Sequestration Rates

The efficiency of carbon dioxide (CO2) sequestration through the mineral carbonation of magnesium silicates is heavily dependent on specific reaction conditions. Key parameters that influence the rate of carbonation include temperature, pressure, and the presence of catalysts.

At ambient temperatures and pressures, the natural carbonation of this compound minerals is an exceedingly slow process. researchgate.net To achieve viable reaction rates for industrial applications, elevated temperatures and pressures are necessary. researchgate.netchalmers.se Research indicates that thermodynamically, temperatures in the range of 200-400°C are preferable, coupled with high CO2 pressure, to drive the carbonation reaction forward. chalmers.seabo.fi However, there is an upper limit to the beneficial effect of temperature; excessively high temperatures can favor the gaseous state of CO2 due to entropy effects, thus hindering the carbonation process. researchgate.net

Studies on the carbonation of olivine (a this compound) under supercritical conditions have demonstrated that sequestration rates are highly dependent on both temperature and pressure. nih.gov The use of supercritical CO2, where it exhibits properties of both a liquid and a gas, can improve reaction rates by dissolving the water produced during the reaction. researchgate.net

The introduction of catalysts has been shown to significantly accelerate CO2 sequestration. In one study, the addition of sodium bicarbonate (NaHCO3) and sodium chloride (NaCl) was investigated to improve reaction rates for olivine carbonation. nih.gov The results showed that NaHCO3 had a substantial positive effect on the sequestration rate, while NaCl had a more limited impact. nih.gov With the use of NaHCO3 under optimized temperature and pressure, a 70% sequestration rate was achieved within two hours, and complete (100%) conversion was reached in four hours for sub-10 µm olivine particles. nih.gov Other research has also identified 1M NaCl and 0.64M NaHCO3 as effective catalysts. ubc.ca

The physical properties of the mineral, such as particle size, also play a crucial role. Grinding the minerals to increase the specific surface area is a common strategy to enhance reaction efficiency. ubc.ca For instance, the rapid conversion rates mentioned above were achieved using very fine olivine particles. nih.gov

Table 1: Factors Influencing CO2 Sequestration Rate of this compound

Parameter	Influence on Sequestration Rate	Research Findings	Citation
Temperature	Higher temperatures generally increase reaction rates, but an optimal range exists.	Preferred range is 200-400°C. chalmers.seabo.fi Extremely high temperatures can be counterproductive. researchgate.net	researchgate.netchalmers.seabo.fi
Pressure	High CO2 pressure is required for reasonable reaction rates.	Elevated pressures, including supercritical conditions, enhance carbonation. researchgate.netnih.gov	researchgate.netnih.gov
Catalysts	Certain chemical additives can significantly accelerate the reaction.	NaHCO3 is a highly effective catalyst; NaCl has a limited effect. nih.gov	nih.govubc.ca
Particle Size	Smaller particle size (larger surface area) leads to faster reaction.	100% conversion in 4 hours was achieved with sub-10 µm olivine particles. nih.gov	nih.govubc.ca

Novel Thermochemical Processes for Carbon Removal using Magnesium Silicates

Recent research has focused on developing innovative thermochemical processes to overcome the slow kinetics of natural mineral weathering and enhance the carbon removal capabilities of magnesium silicates. These methods aim to transform slow-weathering silicates into highly reactive materials for efficient CO2 capture.

One promising approach involves a thermal calcium/magnesium ion exchange reaction. azocleantech.com In this process, magnesium-rich silicate minerals like olivine or serpentine are heated with calcium oxide (CaO) at high temperatures. azocleantech.comstanford.edustanford.edu This reaction, inspired by cement production, yields highly alkaline minerals, primarily magnesium oxide (MgO) and calcium silicate (Ca2SiO4), which react readily with CO2. azocleantech.comstanford.edu The resulting materials can be used to capture CO2 from the atmosphere or concentrated sources like flue gas. stanford.edu This process is notable for its potential energy efficiency, with estimates suggesting it could require less than half the energy of leading direct air capture technologies. stanford.edustanford.edu

Another novel method involves using concentrated solar thermal (CST) energy to activate the this compound minerals. solarpaces.org Researchers have proposed using high-flux radiation from CST to rapidly heat serpentine. This swift heating allows for fine-tuning of the physicochemical characteristics of the activated material, such as making it more porous and increasing its surface area, thereby accelerating the subsequent carbonation reaction. solarpaces.org

A stepwise process has also been developed, which first involves the production of magnesium hydroxide (B78521) (Mg(OH)2) from the silicate mineral using recoverable reagents like ammonium (B1175870) sulfate (B86663). researchgate.net This intermediate step bypasses the slow direct carbonation of the silicate. The resulting Mg(OH)2 is then carbonated in a subsequent step, for example, in a pressurized fluidized bed reactor, to form stable magnesium carbonate. researchgate.net

These advanced thermochemical processes not only offer pathways for permanent geological sequestration of CO2 but also create products with potential co-benefits. For instance, the reactive calcium silicate and magnesium oxide produced can be incorporated into soils, where they enhance weathering, improve soil health, and contribute to long-term carbon storage in the ocean as bicarbonates. azocleantech.comstanford.edu

Table 2: Comparison of Novel Thermochemical Carbon Removal Processes

Process	Description	Key Advantage	Citation
Ca/Mg Ion Exchange	Magnesium silicates are heated with CaO to produce reactive MgO and Ca2SiO4.	High energy efficiency; produces materials with agricultural co-benefits.	azocleantech.comstanford.edustanford.edu
Concentrated Solar Thermal (CST) Activation	Solar heat is used for rapid thermal activation of serpentine, increasing its porosity and surface area.	Accelerates carbonation kinetics by optimizing material properties.	solarpaces.org
Stepwise Mg(OH)2 Production	Mg(OH)2 is first extracted from the silicate mineral and then carbonated in a separate step.	Overcomes the slow kinetics of direct silicate carbonation.	researchgate.net

This compound in Cementitious Materials and Construction

This compound Hydrate (M-S-H) Gels as Alternative Binders

This compound Hydrate (M-S-H) represents a class of cementitious binders that are gaining attention as a potential alternative to traditional Ordinary Portland Cement (OPC). ntu.edu.sgymaws.com These binders are formed through the hydration of reactive magnesium oxide (MgO) and a source of reactive silica (B1680970), such as silica fume or metakaolin, in the presence of water. researchgate.netoulu.firesearchgate.net The reaction produces a nearly amorphous, gel-like substance—the M-S-H phase—which is responsible for the binding properties and strength development of the material. researchgate.netresearchgate.net

The structure of M-S-H gel, while lacking long-range crystalline order, is understood to contain sub-nanometric domains that resemble natural this compound minerals like chrysotile and talc (B1216). rsc.org A multi-technique structural characterization revealed that after 28 days of hydration, these "chrysotile-like" and "talc-like" domains are present in approximately a 1:1 molar ratio. rsc.org

A key advantage of M-S-H binders is their lower pH environment compared to OPC. The pore solution of M-S-H pastes is typically in the pH range of 8 to 12. ymaws.comoulu.fi This characteristic makes them particularly suitable for specific applications where the high alkalinity of Portland cement (pH > 12.5) is problematic. researchgate.netoulu.fi

The engineering properties of M-S-H binders can be tailored by adjusting the mix design, such as the ratio of MgO to the silica source. researchgate.net For example, studies have shown that the optimal composition for strength and workability can be achieved with a specific MgO/silica fume ratio. researchgate.net The high water demand of these systems, often due to the high surface area of the silica fume, can be managed with superplasticizers like sodium hexametaphosphate, which improves workability and allows for lower water-to-binder ratios. ntu.edu.sg

Development of Eco-Sustainable Cements based on this compound

The development of cements based on this compound is a significant step toward more environmentally sustainable construction materials. rsc.orgempa.ch The primary driver for this is the potential for a drastic reduction in CO2 emissions associated with their production compared to Portland cement. rsc.orgcnr.it The manufacturing of Portland cement is a major source of anthropogenic CO2, largely due to the high-temperature calcination of limestone. In contrast, the reactive MgO used in magnesium-based cements can be produced from magnesium silicates or brines at much lower temperatures (700-1000°C), resulting in significantly lower process emissions. ymaws.comempa.ch

Furthermore, some manufacturing concepts for magnesium-based cements involve the addition of CO2 during the production process, creating the potential for carbon-neutral or even carbon-negative concrete. empa.ch Researchers are exploring recipes that utilize raw materials like olivine, a this compound mineral, which can be sourced from various global locations. empa.ch

The binder phase in these eco-cements is this compound Hydrate (M-S-H). rsc.orgcnr.it The growing understanding of the M-S-H structure is paving the way for a bottom-up approach to designing these cements, allowing for the tailoring of their macroscopic properties based on modifications at the nanoscale. rsc.org This research is crucial for optimizing the performance and durability of these innovative building materials. cnr.itcnr.it Studies have also investigated blending MgO-based cements with traditional Portland cement, suggesting it may be possible to combine the ecological benefits of the former with the well-established properties of the latter. cnr.it

This compound in Encapsulation of Waste Materials (e.g., Radioactive Waste)

This compound-based materials, particularly this compound Hydrate (M-S-H) cements, are highly promising for the encapsulation and immobilization of problematic industrial and radioactive wastes. researchgate.netrsc.orgbahubaliindustries.com Their suitability for these applications stems primarily from the low pH of their pore solution. researchgate.netoulu.fi

Traditional radioactive waste repositories often use Portland cement, which creates a highly alkaline environment. This high pH can cause detrimental reactions with certain types of waste, such as the corrosion of aluminum-containing wastes, which generates flammable hydrogen gas. mdpi.comresearchgate.net M-S-H cements, with their lower pH (around 10), can effectively encapsulate such wastes with minimal gas generation. mdpi.comresearchgate.net

M-S-H systems have been specifically developed for the encapsulation of nuclear wastes, including Magnox wastes, which are rich in magnesium and aluminum. researchgate.netbahubaliindustries.com The stabilizing and solidifying effect of M-S-H cement has been demonstrated in the encapsulation of radionuclides like strontium (Sr). mdpi.com In one study, Sr2+ was effectively incorporated into the M-S-H hydration products, resulting in low leaching rates that meet national standard performance requirements. mdpi.com The encapsulation effect is attributed to the physical entrapment within the solidified body's pore structure and potential chemical bonding within the M-S-H gel itself. mdpi.com The sorption potential of synthetic M-S-H gels for alkali elements like potassium (K) and cesium (Cs), which are also common radionuclides, has also been studied. bahubaliindustries.com

This compound as Pore Modifiers in Ceramic Materials

This compound can be effectively used as a pore-modifying agent in the production of ceramic materials. researchgate.netnih.govmdpi.com Research has demonstrated that substituting a portion of traditional clay with waste materials containing this compound and diatomite can significantly alter the microstructure of the finished ceramic body. researchgate.netnih.gov

The addition of this compound-containing waste influences the formation of the pore structure during firing. mdpi.com This modification directly impacts several key physical properties of the ceramic product. For instance, studies have shown that increasing the content of organic compound waste (OCW) contaminated this compound/diatomite up to 15% can decrease the density of the ceramic body by up to 15.0% and reduce its thermal conductivity by as much as 42.5%. nih.govmdpi.com This improvement in insulating properties makes such ceramics attractive for energy-efficient building applications. nih.gov

The altered pore structure also affects the material's frost resistance. By modifying the pore size distribution and volume, the durability of the ceramic in freeze-thaw cycles can be enhanced. researchgate.netnih.gov Furthermore, this compound hydrate (MSH) cement has been explored as a novel bonding system in the development of cordierite-mullite refractory castables, which are used for kiln furniture due to their excellent thermal shock resistance. tci-thaijo.org In this application, the MSH phase forms at room temperature and transforms into other desirable mineral phases like spinel and cordierite (B72626) upon firing at high temperatures, contributing to the final properties of the refractory material. tci-thaijo.org

This compound in Geochemistry and Environmental Processes

Role of Magnesium Silicates in Natural Weathering Processes

This compound minerals are fundamental components in the Earth's crust and upper mantle, and their breakdown through weathering plays a crucial role in global geochemical cycles. jst.go.jp Olivine ((Mg,Fe)₂SiO₄) and serpentine (Mg₃Si₂O₅(OH)₄) are primary examples of magnesium-rich minerals that undergo significant alteration through weathering processes. researchgate.net The chemical weathering of these silicate rocks is a dominant controlling process on atmospheric carbon dioxide (CO₂) concentrations over geological timescales. frontiersin.orgucl.ac.uk This occurs as weathering releases magnesium and calcium ions, which are transported to the oceans and eventually precipitate as carbonate minerals, sequestering CO₂. frontiersin.orgnih.gov

The weathering process preferentially leaches magnesium, a highly mobile element, from the crust compared to silicon. mdpi.com This is because mafic minerals rich in magnesium are less resistant to chemical and physical weathering than Si-rich minerals like quartz. mdpi.com The weathering of olivine-rich rocks, for example, is typically more intense than that of most other rock types. mdpi.com This process is integral to the carbon cycle, as the dissolution of magnesium silicates consumes atmospheric CO₂. frontiersin.orgnih.gov

Enhanced rock weathering (ERW) is a proposed carbon dioxide removal strategy that aims to accelerate this natural process. netzeroplus.ac.uk By crushing magnesium and calcium-rich silicate rocks, such as basalt, and spreading them over agricultural lands, the reactive surface area is increased, potentially speeding up CO₂ absorption. netzeroplus.ac.uk The alteration of peridotite, an ultramafic rock rich in olivine, through processes like serpentinization and weathering, is a major factor in the global magnesium cycle. mdpi.com During serpentinization, olivine reacts with water to form serpentine and brucite (Mg(OH)₂). mdpi.comresearchgate.net Subsequent weathering dissolves the brucite, creating conditions for further reactions. mdpi.comresearchgate.netlyellcollection.org

Formation of this compound Hydrate in Natural Environments

This compound Hydrate (M-S-H), a poorly crystalline phase, forms in specific natural environments under alkaline conditions and at low temperatures. researchgate.net Its formation is often linked to the weathering of ultramafic rocks. mdpi.comjst.go.jp A key process involves the serpentinization of olivine-rich rocks, which produces brucite. researchgate.netlyellcollection.org The subsequent dissolution of this brucite during weathering creates a high-pH (often >9), magnesium-rich fluid. researchgate.netlyellcollection.org This alkaline fluid can then dissolve silica-rich minerals like quartz, which may have been deposited by other geological processes, such as glaciation. researchgate.netlyellcollection.org The interaction between the dissolved magnesium and silica leads to the precipitation of a nanocrystalline M-S-H phase. researchgate.netlyellcollection.org

Notable occurrences of natural M-S-H cement have been documented where glacial till has been deposited on ultramafic rock bodies, such as in locations in Norway. mdpi.comresearchgate.net In these subarctic climates, the process can occur relatively rapidly, with formation observed on timescales of a few decades. researchgate.netlyellcollection.org The resulting M-S-H acts as a cement, lithifying the surrounding material. researchgate.net For instance, at the Feragen Ultramafic Body in Norway, M-S-H cement has been observed binding tillite, with the precipitate having an approximate composition of Mg₈Si₈O₂₀(OH)₈·6H₂O. researchgate.netlyellcollection.org

Studies in the Kamuikotan tectonic belt in Japan have also identified present-day precipitation of M-S-H on ultramafic rock. researchgate.netjst.go.jp Here, alkaline seepage and surface waters with high silicon activity create the necessary thermodynamic conditions for M-S-H to form. researchgate.netjst.go.jp The M-S-H phase was identified as a low-crystalline chrysotile with a nano-tubular morphology, precipitating in the spaces around detrital serpentine particles. researchgate.netjst.go.jp This research suggests that M-S-H precipitation is a common phenomenon in natural Mg-Si-H₂O systems with alkaline fluids and high Si activity. researchgate.netjst.go.jp

Isotopic Studies of Magnesium and Silicon in Silicate Weathering

Isotopic analysis of magnesium (Mg) and silicon (Si) serves as a powerful tool for tracing the complex processes of silicate weathering. frontiersin.orgucl.ac.uk As major elements directly involved in the weathering cycle, their stable isotope ratios can provide insights that are distinct from trace element tracers. frontiersin.orgucl.ac.uk Magnesium has three stable isotopes (²⁴Mg, ²⁵Mg, ²⁶Mg), and silicon also has three (²⁸Si, ²⁹Si, ³⁰Si), whose fractionation during weathering reveals information about secondary mineral formation and biological activity. jst.go.jpfrontiersin.org

During silicate weathering, isotopic fractionation occurs. The formation of secondary silicate minerals, such as clays, and the adsorption of dissolved Si onto iron oxy-hydroxides preferentially incorporates lighter Si isotopes. frontiersin.orgucl.ac.uk This process leaves the resulting river waters and, ultimately, seawater isotopically heavier than the parent silicate rock. frontiersin.orgucl.ac.uk Similarly, Mg isotopic fractionation happens during the formation of secondary minerals, which preferentially incorporate or adsorb certain Mg isotopes. frontiersin.orgucl.ac.uk Typically, isotopically light Mg is exported from watersheds via runoff, while isotopically heavy Mg is preferentially retained in newly formed clay minerals. researchgate.net

However, the isotopic systems of these major cations are complex. A study in the rapidly uplifting terrains of South Island, New Zealand, found no clear trend between Mg or Si isotope ratios and uplift rates, which contrasts with tracers like lithium (Li). frontiersin.orgucl.ac.uk The researchers found that while Li and Si isotopes co-varied in mountainous areas with little vegetation, the presence of vegetation in floodplains decoupled the two tracers by further fractionating Si isotopes. frontiersin.orgucl.ac.ukresearchgate.net Magnesium isotopes were even more complex, showing no co-variation with other weathering proxies, likely due to the variable influences of different rock types (silicates vs. carbonates), secondary mineral formation, and uptake by plants. frontiersin.orgucl.ac.uk This suggests that while Mg and Si isotopes hold potential for understanding weathering, their signals are affected by a wide range of processes that can decouple them from simple weathering intensity metrics. frontiersin.orgresearchgate.net

This compound in Other Advanced Applications

Rheological Modification and Fillers

This compound, in both natural and synthetic forms, is widely used as a filler and rheological modifier in a variety of materials, particularly polymers. atamanchemicals.comtandfonline.com Talc, a naturally occurring hydrated this compound (Mg₃Si₄O₁₀(OH)₂), is a key additive in thermoplastics. fabervanderende.com Its primary characteristics in this application are its extreme softness and lamellar (platy) structure. springerprofessional.de When incorporated into thermoplastics, talc particles act as reinforcing fillers and nucleating agents, promoting crystallization which enhances the mechanical properties of the final product. fabervanderende.com This reinforcement improves stiffness, strength, dimensional stability, and heat resistance. fabervanderende.compolymeradd.co.th

Synthetic magnesium silicates, which are amorphous and highly porous, also serve as effective fillers. tandfonline.comwikipedia.org They are used to improve the performance parameters of polymer composites, such as styrene-butadiene rubber (SBR). tandfonline.com Studies have shown that vulcanizates filled with synthetic this compound exhibit significantly better mechanical properties than unfilled rubber. tandfonline.com The surface of these synthetic silicates can be modified with silane (B1218182) coupling agents to improve adhesion with the polymer matrix, further enhancing the mechanical characteristics of the composite. tandfonline.com

Beyond reinforcement, magnesium silicates function as rheological modifiers, controlling the flow properties of liquid systems like paints and coatings. makingcosmetics.compyosa.com Magnesium aluminum silicate, a natural smectite clay, disperses in water to form colloidal structures that stabilize emulsions and suspensions. makingcosmetics.comla-saponaria.com It is particularly effective at keeping the internal phase droplets in an emulsion suspended and separated, which reduces the tendency of the product to thin out or break at elevated temperatures. makingcosmetics.com In paints, additives like high-purity sepiolite (B1149698), a form of hydrated this compound, provide optimal rheology, prevent the settling of components, and improve stability. pyosa.com

Table 1: Effects of this compound Fillers in Polymers

Filler Type	Polymer Matrix Example	Primary Function	Improved Properties	Source
Talc (Hydrated this compound)	Thermoplastics (e.g., Polypropylene)	Reinforcing Filler, Nucleating Agent	Stiffness, Strength, Dimensional Stability, Heat Resistance, Reduced Shrinkage	fabervanderende.comspringerprofessional.depolymeradd.co.th
Synthetic this compound	Styrene-Butadiene Rubber (SBR)	Reinforcing Filler	Mechanical Performance (Tensile Strength, etc.)	tandfonline.com
Magnesium Aluminum Silicate (Smectite Clay)	Cosmetic Emulsions	Rheological Modifier, Stabilizer	Viscosity Control, Emulsion Stability, Improved Skin Feel	makingcosmetics.comla-saponaria.comvanderbiltminerals.com
Sepiolite (Hydrated this compound)	Paints, Coatings	Rheological Modifier, Anti-settling Agent	Flow Behavior, Stability, Application Properties	pyosa.com

Chromatography Applications

Activated this compound is a highly effective adsorbent used as a stationary phase in various chromatography techniques. wikipedia.orgresearchgate.netfishersci.ca Marketed under trade names like Florisil, this synthetic, amorphous this compound is characterized by a large, active surface area, high porosity, and a white, powdered form. wikipedia.orgepa.gov Its unique adsorptive properties make it suitable for affinity chromatography and for the separation and purification of a wide range of chemical substances. researchgate.netepa.gov

Florisil is widely applied in the analysis of pesticides, environmental contaminants, mycotoxins, and drugs. epa.gov The chromatographic properties of activated this compound are distinct from other common adsorbents like silica gel and alumina, providing different selectivity for separating complex mixtures. epa.gov Its performance stems from the surface chemistry, which includes silanol (B1196071) groups (Si-OH) that are highly reactive and provide sites for adsorption. csic.es

The material is used for both thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC). epa.gov In industrial applications, it serves as a purifying adsorbent to remove color, free fatty acids, and other polar compounds from substances like polyols and used frying oils. wikipedia.orgfishersci.ca The activation process, which involves heating to drive off water, creates a high-energy surface capable of effectively separating compounds based on their polarity. fishersci.ca

Table 2: Properties and Applications of Activated this compound in Chromatography

Property	Description	Source
Physical Form	White, finely divided, amorphous powder.	wikipedia.org
Key Structural Feature	Porous particles with a very large active surface area (can range from <100 m²/g to several hundred m²/g).	wikipedia.org
Common Trade Name	Florisil.	epa.gov
Primary Function	Purifying adsorbent; stationary phase in chromatography.	wikipedia.org
Chromatography Techniques	Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), Affinity Chromatography.	researchgate.netepa.gov
Typical Analytes	Pesticides, environmental contaminants, mycotoxins, drugs, polyols, resins.	wikipedia.orgepa.gov

Computational and Theoretical Studies of Magnesium Silicate

Quantum Chemical Calculations for Magnesium Silicate (B1173343) Monomer Formation

Quantum chemical calculations are instrumental in elucidating the fundamental reaction pathways for the formation of magnesium silicate monomers, which are the initial building blocks for larger silicate dust grains observed in cosmic environments. nih.govacs.org Recent high-accuracy quantum chemical studies have mapped out novel gas-phase reaction pathways for the creation of enstatite (MgSiO₃) and forsterite (Mg₂SiO₄) from precursor molecules like magnesium hydride (MgH), water (H₂O), and silicon monoxide (SiO). nih.govbohrium.com

A detailed analysis using density functional theory (DFT) calculations has also been used to investigate the structures and properties of monomeric silicate species. ub.edu These studies explore how pyroxene (B1172478) monomer-based clusters, which can be formed from the processing of larger silicate dust grains, interact with other molecules. ub.edu

Table 1: Key Reactants and Intermediates in Computed Monomer Formation

Role	Compound Name	Chemical Formula
Reactant	Magnesium Hydride	MgH
Reactant	Water	H₂O
Reactant	Silicon Monoxide	SiO
Intermediate	Magnesium Hydroxide (B78521)	MgOH
Intermediate	Magnesium Oxide	Mg₂O
Product	Enstatite	MgSiO₃

Molecular Modeling of this compound Structures and Surfaces

Molecular modeling, particularly classical molecular dynamics (MD) simulations, provides detailed insights into the complex atomic structures of magnesium silicates, including amorphous and glassy forms. jussieu.fr These simulations are used to study the role of magnesium in determining the structural properties of multicomponent silicate glasses and to understand the effects of substituting other elements. jussieu.fr

By simulating systems containing multiple oxides (e.g., SiO₂, B₂O₃, Al₂O₃, Na₂O, and MgO), researchers can calculate structural functions like pair correlation functions and structure factors. jussieu.fr The results from these simulations can be compared with experimental data from techniques like neutron scattering to validate the models. jussieu.fr Such studies have confirmed that magnesium plays a significant role in modifying the glass network structure. For example, simulations show that magnesium's coordination environment can change with increasing MgO content, highlighting a potential dissociation from five-coordinate (pentahedral) units to a mix of four- and six-coordinate (tetrahedral and hexahedral) units, a detail not easily resolved by experiments alone. jussieu.fr

Computational studies also reveal the structure of this compound hydrate (B1144303) (M-S-H), which is comparable to hydrated clays but with smaller, more rounded microstructures. researchgate.net The surface of M-S-H features hydroxyl groups that can be deprotonated at higher pH, creating a negative surface charge. researchgate.net

Computational Analysis of Adsorption Mechanisms on this compound

Computational analysis helps to unravel the mechanisms governing the adsorption of various substances onto this compound surfaces. The adsorption process is critical for applications such as the removal of pollutants from industrial wastewater. mdpi.com Theoretical models are used to analyze experimental data and understand the dominant forces in adsorption.

Studies on the adsorption of heavy metal cations like Co²⁺ and Cr³⁺ indicate that the process is well-described by pseudo-second-order kinetics, which suggests that chemical adsorption is a key mechanism. mdpi.com This is further supported by computational analysis of experimental data, which points to two primary mechanisms:

Ion Exchange : Metal ions in solution are exchanged with surface metal ions (specifically Mg²⁺) and protons from acidic groups (-OH) on the this compound structure. mdpi.com

Electrostatic Adsorption : The layered, two-dimensional structure of this compound possesses a surface charge that can attract and bind oppositely charged ions from the solution. mdpi.com

Similarly, the adsorption of organic dyes like methylene (B1212753) blue is attributed to a combination of electrostatic attraction and ion exchange. mdpi.com The surface charge density of this compound hydrate can be tuned by adjusting the Si/Mg ratio during synthesis. Materials with a higher negative surface charge density exhibit a significantly greater adsorption capacity for cationic dyes. mdpi.com Computational fitting of experimental data to isotherm models, such as the Langmuir model, allows for the calculation of maximum theoretical adsorption capacities. mdpi.commdpi.com For one synthesized this compound hydrate, the maximum adsorption capacity for methylene blue was calculated to be 374 mg/g. mdpi.com

Thermodynamic Modeling of this compound Hydrate Phases

Thermodynamic modeling is essential for predicting the stability, solubility, and formation conditions of various this compound hydrate (M-S-H) phases. researchgate.netrilem.net This approach uses thermodynamic data to calculate phase equilibria and solubility curves, which can then be compared with experimental results. researchgate.net

Structure-based thermodynamic models have been developed based on the fundamental understanding that M-S-H structures are similar to clay minerals. researchgate.netrilem.net These models can help optimize the conditions for M-S-H formation for its use as a cementitious material. rilem.net Geochemical modeling shows that solutions for M-S-H synthesis are often supersaturated with respect to M-S-H and brucite (Mg(OH)₂). doi.org

Modeling also reveals how environmental factors influence phase stability:

Temperature : Simulations show that at 25 °C, an M-S-H phase with a Mg/Si ratio of 0.75 (M₀.₇₅SH) is the most thermodynamically favored, while at higher temperatures (60 °C and 80 °C), a phase with a ratio of 1.5 (M₁.₅SH) becomes the most stable. doi.org

Carbonation : Thermodynamic modeling is used to investigate the stability of M-S-H phases under carbonation. researchgate.net Models indicate that M-S-H with a Mg/Si ratio of 0.8 shows excellent resistance to carbonation. researchgate.net In contrast, phases with higher Mg/Si ratios (1.1 and 1.5) are less stable and tend to release Mg²⁺ to form the more stable 0.8 ratio phase, with the excess magnesium forming magnesium carbonates. researchgate.net

Simulation of Ion Substitution Effects in this compound Systems

Simulations of ion substitution provide atomic-level insights into how the incorporation of different ions affects the structure and properties of this compound materials. Classical molecular dynamics (MD) is a key tool for these investigations, particularly in complex, multicomponent glass systems. jussieu.fr

Research has focused on the substitution of sodium (Na⁺) by magnesium (Mg²⁺) in borosilicate glasses. jussieu.fr These simulations confirm that this substitution leads to significant changes in the glass network structure, including a decrease in the amount of four-fold coordinated boron and modifications to the coordination environments of the alkali ions. jussieu.fr

Furthermore, computational studies using X-ray spectroscopy combined with ab initio calculations have examined M-S-H structures synthesized with varying Mg/Si ratios. doi.org These studies reveal that the fundamental structure changes with composition. At low Mg/Si ratios (e.g., 0.7), the structure is talc-like, while at high Mg/Si ratios (e.g., 1.5), it becomes more serpentine-like. doi.org The substitution of lattice ions with aluminum has also been noted as a factor influencing the structure and properties of related silicate minerals like sepiolite (B1149698). mdpi.com These computational findings are crucial for designing materials with tailored properties by controlling their chemical composition.

Mechanistic Analysis of this compound Reaction Pathways

Computational mechanistic analysis provides a step-by-step understanding of the chemical reactions involving this compound, from the formation of initial monomers to subsequent transformations. nih.govacs.org Using highly accurate quantum chemical calculations, researchers can map the potential energy surfaces of reactions, identifying transition states and intermediate species. bohrium.com

A primary focus of these studies has been the gas-phase formation of the this compound monomers MgSiO₃ and Mg₂SiO₄. nih.govacs.org The computed reaction pathways show that these silicates form from precursors like MgH, H₂O, and SiO. bohrium.com The mechanism involves an initial phase of reactions that excludes silicon, leading to the formation of MgOH and Mg₂O. acs.org These intermediates then react further to produce the final silicate monomers. The efficiency of these pathways suggests they are significant contributors to the formation of cosmic dust. nih.govbohrium.com

Other reaction mechanisms have also been explored. Microwave-assisted reactions of serpentine (B99607), a this compound hydroxide, have been studied to understand its dehydroxylation and carbonation. osti.gov While primarily experimental, such studies rely on a mechanistic understanding of how serpentine decomposes into olivine (B12688019) (a form of this compound) and how it reacts in different chemical environments, such as acidic solutions where its decomposition is greatly enhanced. osti.gov

Understanding Nucleation and Early Growth Stages of this compound Hydrates through Computational Approaches

Computational approaches, often combined with advanced experimental techniques, are vital for uncovering the complex processes involved in the nucleation and early growth of this compound hydrates (M-S-H). uni-konstanz.deacs.org These studies have revealed that M-S-H does not form through a simple classical nucleation pathway but rather via a nonclassical, multistep process. uni-konstanz.de

This nonclassical pathway involves several key stages:

Formation of Precursor Species : Before any solid phase appears, a complex mixture of hydrated magnesium-silicate oligomeric species exists in the solution. uni-konstanz.deacs.org

Aggregation and Precursor Phase : These oligomeric entities aggregate to form an ill-defined, amorphous M-S-H precursor phase. This initial solid is depleted in magnesium compared to the final product. uni-konstanz.deacs.org

Transformation : The precursor phase subsequently transforms into a denser, interconnected network of M-S-H with a more defined sheet-like structure and a Mg:Si ratio of approximately 1. uni-konstanz.de

This detailed understanding of the early stages, from the identification of pre-nucleation oligomers to the formation of an amorphous precursor, is crucial. uni-konstanz.deacs.org It suggests that the final properties of M-S-H could be engineered by controlling these initial steps, offering a "bottom-up" approach to designing advanced cementitious materials. acs.org

Future Research Directions and Unexplored Avenues

Development of Novel Magnesium Silicate-Based Materials with Enhanced Functionality

The development of new magnesium silicate (B1173343) materials with tailored properties is a primary focus of ongoing research. Scientists are exploring composites and doped materials to unlock enhanced functionalities for specific applications.

A promising area of research is the creation of inorganic/organic composite scaffolds for bone repair. For instance, a novel scaffold combining silk fibroin, graphene oxide (GO), and calcium this compound (CMS) has been developed. dntb.gov.uanih.gov The inclusion of CMS provides a sustained release of bioactive ions (Ca²⁺, Mg²⁺, and Si⁴⁺), which has been shown to facilitate the osteogenic differentiation of bone mesenchymal stem cells. dntb.gov.uanih.gov The further addition of GO enhances the compressive strength and water retention of the scaffold. dntb.gov.uanih.gov Similarly, core-shell hierarchical nanocomposites, such as hydroxyapatite (B223615) nanowires coated with this compound nanosheets (HANW@MS), are being engineered for bone regeneration and drug delivery. acs.org

In the realm of environmental applications, researchers are designing novel adsorbents. A sandwich-like nanocomposite of this compound (MgSi) nanopetals grown on reduced graphene oxide (RGO) sheets has shown high efficiency in adsorbing lead ions and methylene (B1212753) blue from water. acs.org The synergistic effect between the MgSi and RGO results in a high specific surface area (450 m²/g) and significantly improved mechanical stability and adsorption capacity compared to the individual components. acs.org Another approach involves the synthesis of alkali-activated materials from sepiolite (B1149698), a natural this compound, to create strong, porous adsorbents for dye removal. researchgate.net

For industrial applications, particularly in sustainable construction, research into Fe-bearing this compound glasses as supplementary cementitious materials (SCMs) is gaining traction. frontiersin.org Incorporating iron into the glass structure can weaken the network connectivity, enhancing the material's reactivity. frontiersin.org This could lead to the development of low-carbon cements that utilize abundant, iron-rich inorganic waste streams. frontiersin.org

Novel Material	Components	Enhanced Functionality	Potential Application
Composite Scaffold	Calcium this compound (CMS), Graphene Oxide (GO), Silk Fibroin (SF)	Promotes osteogenesis and angiogenesis; enhanced compressive strength. dntb.gov.uanih.gov	Bone Repair/Regeneration
Core-Shell Nanocomposite	Hydroxyapatite Nanowire (HANW), this compound (MS)	High bioactivity, controlled morphology, stimulates in vivo bone regeneration. acs.org	Bone Repair & Drug Delivery
Sandwich-like Nanocomposite	This compound (MgSi), Reduced Graphene Oxide (RGO)	High specific surface area (450 m²/g), enhanced adsorption of Pb²⁺ and methylene blue. acs.org	Wastewater Treatment
Alkali-Activated Material	Sepiolite, Sodium Silicate	High mechanical strength (40 MPa), superior methylene blue adsorption (99.92 mg g⁻¹). researchgate.net	Wastewater Treatment
Fe-bearing Glasses	(Mg₁₋ₓFeₓ)SiO₃	Enhanced reactivity for pozzolanic reactions. frontiersin.org	Low-Carbon Cement

Integration of this compound into Multifunctional Systems

Future research will increasingly focus on integrating this compound into systems where it can perform multiple roles simultaneously. This moves beyond using it as a simple filler or single-function material to creating sophisticated, high-performance systems.

In pharmaceuticals, a novel excipient has been developed by co-processing starch with this compound. nih.gov In this system, this compound acts as more than just an anti-adhering agent; it modifies the permeability of the starch, leading to the formation of tablets with high mechanical strength, rapid disintegration, and low sensitivity to lubricants. nih.gov This allows it to function as a single, multifunctional excipient, simplifying formulation processes. nih.gov

The biomedical scaffolds discussed previously are prime examples of multifunctional systems. The composite scaffold made of calcium this compound, graphene oxide, and silk fibroin not only provides structural support for tissue growth but also actively promotes osteogenesis (bone formation) and angiogenesis (blood vessel formation) while simultaneously inhibiting osteoclastogenesis (bone resorption). dntb.gov.uanih.gov This combination of functions is critical for successful bone repair and regeneration. dntb.gov.ua

In environmental engineering, composite materials are being designed for multifaceted remediation tasks. The development of an analcime/sodium magnesium aluminum silicon silicate nanocomposite demonstrates a material with a unique crystalline structure that enhances the removal of dyes like methylene blue through ion exchange and adsorption. mdpi.com The synergy between the different components creates a more effective and stable material for water purification. mdpi.com

Addressing Scalability and Economic Viability in this compound Applications

While this compound is derived from abundant natural minerals, the economic feasibility of its extraction and processing for large-scale industrial use remains a significant hurdle that requires focused research. marketresearchintellect.comoulu.fi

The production of magnesia (MgO) from magnesium silicates for use in low-CO₂ cements is a key area of interest. rilem.net However, current extraction methods, such as acid leaching and alkaline dissolution, have high energy demands. rilem.net Future research must focus on optimizing these processes to reduce energy consumption and cost. The MAGNEX project, for example, is a cross-disciplinary initiative aimed at developing economically viable methods to extract magnesium from silicate rocks and industrial waste streams, applying a circular economy approach to create new products and services, such as carbon-negative construction materials. oulu.fi

The scalability of carbon capture, utilization, and storage (CCUS) using magnesium silicates also hinges on economic viability. rsc.org While ultramafic this compound deposits are vast enough to sequester anthropogenic CO₂ for centuries, the processes must be waste-free and generate revenue from the resulting products to be scalable. rsc.org Research into the stabilization of carbonated products, like nesquehonite, is essential to create valuable and durable materials for construction, which would improve the economic case for mineral carbonation. rsc.org

Application	Challenge	Future Research Direction / Proposed Solution
MgO-based Cements	High energy demand and cost of extracting MgO from magnesium silicates. rilem.net	Optimize extraction processes; utilize industrial waste streams; conduct techno-economic and life cycle assessments. oulu.firilem.net
Carbon Capture (CCUS)	Economic viability depends on creating valuable by-products from the carbonation process. rsc.org	Develop methods to stabilize carbonated phases (e.g., nesquehonite) for use in construction materials. rsc.org
General Production	Lack of economically feasible extraction methods from abundant natural resources. oulu.fi	Develop holistic, circular economy approaches to create new supply chains and market pull for this compound products. oulu.fi

Advanced Characterization of Amorphous and Nanocrystalline Magnesium Silicates

A fundamental understanding of the structure of this compound, particularly in its amorphous and nanocrystalline forms, is crucial for designing materials with specific properties. Future research will rely on advanced characterization techniques to probe these structures at the atomic and molecular levels.

The synthesis of amorphous magnesium silicates via precipitation reactions is a common method, but controlling the final properties requires detailed characterization. csic.es Techniques such as Powder X-ray Diffraction (XRD), X-ray Fluorescence (XRF), and nitrogen adsorption (BET method) are used to analyze the composition and surface area. csic.es However, for amorphous materials, these techniques are often insufficient. Advanced methods like X-ray Absorption Near-Edge Spectroscopy (XANES) are being employed to determine the local coordination environment of magnesium atoms, which is critical for understanding reactivity. science.gov

For nanocrystalline magnesium silicates like forsterite (Mg₂SiO₄), a combination of characterization techniques is used to understand the material produced through methods like mechanical activation and annealing. cas.czresearchgate.net Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM) reveal the particle morphology and size, while Differential Thermal Analysis (DTA) and XRD are used to study phase transformations and crystallite size. cas.czresearchgate.net Future work will likely involve in-operando characterization, such as high-temperature XRD, to observe the formation of these crystalline phases in real-time, providing deeper insights into reaction mechanisms. rsc.org

Technique	Type of Information Provided	Relevance to this compound
Powder X-ray Diffraction (XRD)	Identifies crystalline phases; determines crystallite size and amorphous nature. csic.escas.cz	Confirms the synthesis of phases like forsterite and assesses the amorphous character of synthesized silicates. frontiersin.orgcsic.es
Transmission/Scanning Electron Microscopy (TEM/SEM)	Visualizes particle morphology, size, and microstructure. cas.czresearchgate.net	Characterizes the shape and size of nanocrystalline powders and the internal structure of cementitious materials. canterbury.ac.nzmdpi.com
Nitrogen Adsorption (BET)	Measures specific surface area and porosity. csic.es	Crucial for applications in adsorption and catalysis where high surface area is desired. acs.orgcsic.es
X-ray Absorption Spectroscopy (XANES)	Probes the local atomic coordination and electronic structure. science.gov	Provides detailed structural information for amorphous materials where long-range order is absent. science.gov
Solid-State Nuclear Magnetic Resonance (NMR)	Characterizes the local chemical environment of specific nuclei (e.g., ²⁹Si). science.gov	Identifies different silicate bonding environments (e.g., "chrysotile-like" and "talc-like" domains) in amorphous M-S-H gels. science.gov

Long-term Stability and Durability Studies of this compound Materials

For this compound to be widely adopted in applications like construction and radioactive waste encapsulation, its long-term performance and durability must be thoroughly understood. Future research must include extended studies under realistic service conditions.

In the context of alternative cements, the long-term performance of this compound hydrate (B1144303) (M-S-H) binders is a critical research area. researchgate.net A study assessing MgO-SiO₂ binders for up to 365 days found that the choice of silica (B1680970) source significantly impacts long-term strength. researchgate.net While binders made with calcined clay and metakaolin showed a continual increase in compressive strength, those made with silica fume exhibited strength retrogression after 90 days. researchgate.net Understanding the phase assemblages and microstructural evolution over time is key to designing durable M-S-H cements. researchgate.net

The durability of this compound materials in aggressive chemical environments is another vital research avenue. Studies on the stability of M-S-H specimens in sulfate (B86663) erosion environments have shown that while they are more stable than ordinary Portland cement in a high-concentration sulfate solution, they can degrade more rapidly under dry-wet cycling conditions. mdpi.com Further research is needed to understand these degradation mechanisms and develop more resilient formulations. rilem.netmdpi.com

For carbon sequestration applications, the long-term stability of the carbonated mineral product is paramount. Research has shown that nesquehonite (MgCO₃·3H₂O), a common product of ambient temperature carbonation, can be unstable and convert to other phases over time. rsc.org A key future direction is the development of methods to stabilize these phases, for example, by forming a protective magnesium-phosphate layer on the mineral's surface. rsc.org

Interdisciplinary Research Bridging Geological, Environmental, and Materials Science Aspects of this compound

The full potential of this compound can only be unlocked through research that bridges multiple scientific disciplines. The journey from a raw mineral in the Earth's crust to a high-performance material in a specific application requires expertise from geology, environmental science, and materials science.

Geological science provides the foundation by identifying and characterizing the vast natural resources of this compound minerals like olivine (B12688019), serpentine (B99607), and talc (B1216). rsc.orgmdpi.com Understanding the mineralogy and geochemistry of these feedstocks is the first step in developing viable extraction and processing technologies. oulu.fi

Environmental science drives many of the key applications for this compound. This includes its use as a feedstock for mineral carbonation to mitigate CO₂ emissions, its role in developing sustainable, low-carbon cements to reduce the construction industry's carbon footprint, and its application in adsorbing pollutants from contaminated water. researchgate.netrilem.netscholaridea.comfrontiersin.org Research in this area focuses on life cycle assessments and ensuring that the solutions are truly beneficial for the environment. rilem.net

Materials science provides the tools to transform the raw geological materials into functional products. This involves synthesizing novel forms of this compound, such as amorphous powders, nanocrystals, and composites, and characterizing their chemical and physical properties. acs.orgcsic.escas.cz Research projects like CONTRABASS, which focuses on developing advanced cement-like materials through the carbonation of magnesium silicates, exemplify this interdisciplinary approach by combining materials chemistry, computer modeling, and environmental goals. scholaridea.com

Future breakthroughs will come from research teams that integrate these perspectives, creating a holistic "mine-to-material" pipeline that is both scientifically innovative and economically and environmentally sustainable. oulu.fi

Q & A

Q. What spectroscopic techniques are used to characterize the structural properties of this compound?

• Methodology : Fourier-transform infrared spectroscopy (FTIR) identifies functional groups (e.g., Si-O-Mg bonds) by comparing spectra to reference materials. X-ray diffraction (XRD) distinguishes crystalline phases (e.g., talc vs. sepiolite) by analyzing diffraction patterns .

Q. How are magnesium silicates classified, and what structural differences exist between types like talc and asbestos?

• Methodology : Classification relies on crystallography (e.g., sheet vs. chain structures) and chemical composition. Talc (Mg₃Si₄O₁₀(OH)₂) has a layered structure, while asbestos (e.g., chrysotile) forms fibrous chains. Thermogravimetric analysis (TGA) can differentiate hydration levels and thermal stability .

Advanced Research Questions

Q. How can experimental designs evaluate this compound nanoparticles as carriers for biocontrol agents?

• Methodology : Use a Randomized Block Design (RBD) with treatments like spores, nanoparticles, and their combinations. Assess mortality rates of target organisms (e.g., Crocidolomia pavonana larvae) and apply ANOVA to compare efficacy. Include replications to account for biological variability .

Q. What methodologies optimize enzyme immobilization on this compound, and how does this affect catalytic activity?

• Methodology : Immobilize enzymes (e.g., glucose oxidase) via adsorption or covalent binding. Measure activity retention using spectrophotometry and assess stability under varying pH/temperature. Compare nano-sized vs. bulk silicate carriers for enhanced surface area and reactivity .

Q. How do structural modifications of this compound impact its adsorption capacity for pollutants like methylene blue?

• Methodology : Synthesize this compound with controlled porosity (e.g., via sol-gel methods). Characterize using BET surface area analysis and SEM. Conduct adsorption isotherm studies (Freundlich/Langmuir models) and kinetic analyses (pseudo-first/second-order) to evaluate efficiency .

Q. What experimental approaches quantify nutrient release (e.g., Mg²⁺, Si⁴⁺) from silicate fertilizers in soil systems?

• Methodology : Use column leaching experiments with controlled pH and ionic strength. Monitor ion release via inductively coupled plasma mass spectrometry (ICP-MS). Calculate recovery indices (e.g., silicon availability) to assess agronomic efficiency .

Q. How do synthesis parameters influence the crystallinity and purity of lab-prepared this compound?

• Methodology : Vary reaction temperature, Mg/Si molar ratio, and aging time during hydrothermal synthesis. Characterize products using XRD for crystallinity and X-ray fluorescence (XRF) for elemental purity. Compare with commercial standards .

Data Analysis & Contradictions

Q. How should researchers resolve discrepancies in reported biocontrol efficacy of this compound-based formulations?

• Methodology : Conduct meta-analysis of mortality rates across studies, accounting for variables like spore concentration, nanoparticle size, and target species. Use multivariate regression to identify dominant factors (e.g., surface area vs. cation exchange capacity) .

Q. Why do adsorption capacities of this compound vary significantly in literature, and how can this be addressed?

• Methodology : Standardize testing conditions (pH, temperature, initial pollutant concentration). Report surface area, pore size distribution, and zeta potential to enable cross-study comparisons. Validate models with equilibrium and kinetic data .